Alizarin blue black B

Core Science & Biosynthesis

Technical Profile: Alizarin Blue Black B (CAS 1324-21-6)

Synonyms: Mordant Black 13, Acid Chrome Grey B, Eriochrome Grey ABE Content Type: Technical Reference & Experimental Guide Audience: Pharmaceutical Researchers, Environmental Scientists, and Analytical Chemists

Part 1: Executive Summary

Alizarin Blue Black B (CAS 1324-21-6), chemically known as Mordant Black 13 , is a sulfonated amino-anthraquinone dye distinct from the more common Alizarin Red S or Sudan Black B. While historically utilized in the textile industry for wool dyeing due to its strong mordant capabilities, its contemporary value in research lies in analytical chemistry (as a complexometric indicator) and environmental biotechnology (as a model recalcitrant substrate for ligninolytic enzyme assays).

This guide provides a rigorous technical breakdown of its physicochemical properties, mechanistic interactions with metals and enzymes, and a validated protocol for its use in enzymatic degradation studies—a critical assay for evaluating novel bioremediation agents.

Part 2: Chemical Identity & Physicochemical Properties[1]

Alizarin Blue Black B functions as a polyprotic ligand. Its structure features a central anthraquinone core substituted with hydroxyl and amino-sulfonate groups, facilitating both metal chelation and solubility in aqueous systems.

Table 1: Physicochemical Specifications

Property	Specification
CAS Number	1324-21-6
Color Index (C.I.)	63615 (Mordant Black 13)
IUPAC Name	Disodium 4-[[4-hydroxy-9,10-dioxo-3-[(4-sulfonatophenyl)amino]anthracen-1-yl]amino]benzenesulfonate
Molecular Formula	C₂₆H₁₆N₂Na₂O₉S₂
Molecular Weight	~610.52 g/mol
Appearance	Dark brown to black powder
Solubility	Soluble in water (blue-gray solution), Cellosolve; Slightly soluble in ethanol, acetone; Insoluble in benzene, chloroform
Absorption ( )	Visible region (typically 550–600 nm depending on pH/metal complexation); Spectral scan recommended
Stability	Stable under standard conditions; sensitive to strong oxidizers (e.g., H₂O₂)

Part 3: Mechanistic Action[3]

1. Metal Chelation (Analytical Utility)

Alizarin Blue Black B acts as a metallochromic indicator . The mechanism involves the formation of a coordination complex between a metal ion (e.g.,

, , ) and the dye's oxygen-rich functional groups (phenolic hydroxyls and quinone carbonyls).

• Free Ligand: Blue/Gray in solution.

• Metal Complex: Shifts to Red/Violet (depending on the specific metal and pH).

• Application: Used in complexometric titrations where the dye is displaced by a stronger chelator (like EDTA), signaling the endpoint via a sharp color change.

2. Enzymatic Degradation (Biotech Utility)

In environmental research, the dye serves as a model anthraquinone pollutant . It is used to quantify the activity of ligninolytic enzymes, specifically Manganese Peroxidase (MnP) and Lignin Peroxidase (LiP) produced by white-rot fungi (e.g., Bjerkandera adusta, Phanerochaete chrysosporium).

• Mechanism: The enzyme generates radical species (often mediated by

  or veratryl alcohol) that attack the anthraquinone ring, leading to bond cleavage and decolorization.

• Readout: The loss of absorbance in the visible spectrum correlates directly with enzyme activity.

Part 4: Visualization of Mechanistic Pathways

The following diagram illustrates the dual utility of Alizarin Blue Black B: as a metal chelator and as a substrate for enzymatic degradation.

Caption: Schematic of Alizarin Blue Black B pathways: Chelation (left) for detection, and Peroxidase-mediated degradation (right) for bioremediation assays.

Part 5: Experimental Protocol

Protocol: Peroxidase-Mediated Biodecolorization Assay

Objective: To determine the ligninolytic potential of a microbial culture or purified enzyme using Alizarin Blue Black B as a reporter substrate. This protocol is self-validating through the use of heat-killed controls.

Reagents:

• Dye Stock: 0.1% (w/v) Alizarin Blue Black B in deionized water. Filter sterilize (0.22 µm) if maintaining sterile culture conditions.

• Buffer: 50 mM Sodium Malonate or Sodium Acetate buffer (pH 4.5).

• Enzyme Source: Crude fungal filtrate or purified Manganese Peroxidase (MnP).

• Mediator (Optional):

  (1 mM) if testing MnP activity specifically.

• Oxidant: Hydrogen Peroxide (

  ), 2 mM freshly prepared.

Methodology:

• Spectral Scan (Validation Step):

  • Dilute the Dye Stock 1:100 in Buffer.

  • Perform a scan from 400 nm to 700 nm to identify the

    for your specific pH conditions (typically ~550–600 nm). Use this wavelength for kinetic monitoring.

• Reaction Setup:

  • Test Sample: Mix 800 µL Buffer + 100 µL Enzyme Source + 50 µL Dye Stock + 10 µL

    (if applicable).

  • Control (Abiotic): Same as above, but replace Enzyme Source with heat-inactivated enzyme (boiled for 10 min) or buffer.

• Initiation:

  • Add 40 µL of

    to start the reaction.

  • Note: The final dye concentration should be approx 0.005% - 0.01%.

• Monitoring:

  • Measure Absorbance at

    immediately ( ) and at fixed intervals (e.g., every 5 minutes for 30 minutes).

  • Incubate at 25–30°C in the dark (to prevent photobleaching).

• Calculation:

  • Calculate Decolorization Efficiency (%):

  • Where

    is the initial absorbance and is absorbance at time .

Interpretation:

• A rapid decrease in absorbance in the Test Sample vs. Control indicates peroxidase activity.

• If no decolorization occurs, ensure

  is fresh, as it degrades rapidly.

Part 6: Safety & Handling

• Hazard Classification: Generally considered non-hazardous under GHS standards (e.g., Regulation (EC) No. 1272/2008), but should be treated as a potential irritant.

• PPE: Wear nitrile gloves, safety goggles, and a lab coat to prevent skin staining and dust inhalation.

• Disposal: As an anthraquinone dye, it should not be disposed of down the drain. Collect in hazardous chemical waste containers suitable for organic dyes.

Part 7: References

• PubChem. (n.d.). Mordant Black 13 (Compound).[1][2] National Library of Medicine. Retrieved from [Link]

• Rybczynska-Tkaczyk, K., et al. (2018). "Comparative study of eco- and cytotoxicity during biotransformation of anthraquinone dye Alizarin Blue Black B in optimized cultures of microscopic fungi." Ecotoxicology and Environmental Safety, 147, 776–787. [Link]

• Korniłłowicz-Kowalska, T., & Rybczyńska, K. (2015). "Screening of microscopic fungi and their enzyme activities for decolorization and biotransformation of some aromatic compounds." International Journal of Environmental Science and Technology, 12, 2961–2972. [Link]

Sources

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• 2. calpaclab.com [calpaclab.com]

An In-depth Technical Guide to Eriochrome Blue Black B: Structure, Properties, and Applications in Complexometric Titration

This guide provides a comprehensive overview of Eriochrome Blue Black B, an azo dye widely utilized as a metallochromic indicator in analytical chemistry. Tailored for researchers, scientists, and professionals in drug development, this document delves into the compound's chemical structure, molecular properties, and the mechanistic principles behind its application in complexometric titrations. Furthermore, it offers detailed protocols and field-proven insights to ensure technical accuracy and practical utility.

Core Concepts: Understanding Eriochrome Blue Black B

Eriochrome Blue Black B, also known by names such as Mordant Black 3 and Calcon, is a complex organic molecule that plays a crucial role in the quantification of various metal ions in solution.[1] Its utility is centered on its ability to form a colored complex with metal ions, which is then titrated with a chelating agent, most commonly ethylenediaminetetraacetic acid (EDTA).

Chemical Structure and Molecular Weight

The chemical identity of Eriochrome Blue Black B is fundamental to its function. It is the sodium salt of 3-hydroxy-4-[(1-hydroxy-2-naphthalenyl)azo]-1-naphthalenesulfonic acid.[1][2]

The structure features multiple aromatic rings and functional groups, including hydroxyl (-OH) and sulfonic acid (-SO₃H) moieties, which are critical for its metal-chelating and pH-dependent properties.[1][3] The azo group (-N=N-) acts as a chromophore, responsible for the dye's color.

Key Molecular and Physical Properties:

Property	Value	Source(s)
CAS Number	3564-14-5	[1][4]
Molecular Formula	C₂₀H₁₃N₂NaO₅S or C₂₀H₁₄N₂NaO₅S	[1][2][4]
Molecular Weight	Approximately 416.38 g/mol to 417.4 g/mol	[1][4]
Appearance	Brown to black crystalline powder	[2][5]
Solubility in Water	20 g/L at 20°C	[1][4]
pH of 10 g/L solution	9.5 at 20°C	[4]
Absorption Maximum (λmax)	634-644 nm (in pH 10.0 buffer)	[1][2][4]

Note: Variations in the molecular formula and weight can be attributed to the protonation state of the molecule.

The Science of Application: Mechanism in Complexometric Titration

The primary application of Eriochrome Blue Black B is as an indicator in complexometric titrations to determine the concentration of metal ions such as calcium (Ca²⁺), magnesium (Mg²⁺), manganese (Mn²⁺), and zinc (Zn²⁺).[1][2][6] The underlying principle is the competitive binding between the indicator and the titrant (EDTA) for the metal ion.

The Causality of Color Change:

The titration process is performed in a buffered solution, typically at a pH of 10, to ensure the proper functioning of both the indicator and EDTA.[7] The mechanism unfolds in a stepwise manner:

• Initial State: In a solution buffered at pH 10, the free Eriochrome Blue Black B indicator is blue.[8]

• Formation of Metal-Indicator Complex: Upon addition to the sample containing metal ions (e.g., Mg²⁺), the indicator forms a less stable, wine-red complex (Mg-Indicator).[8][9]

• Titration with EDTA: As EDTA is incrementally added, it begins to chelate the free metal ions in the solution. Due to its higher stability constant, EDTA will then displace the indicator from the metal ions.

• Endpoint: The endpoint is reached when all the metal ions have been complexed by EDTA. This releases the free indicator back into the solution, causing a sharp color change from wine-red to a distinct blue.[1][8]

This distinct color change provides a clear and accurate determination of the equivalence point of the titration.

Field-Proven Methodologies: Experimental Protocols

The following protocols are designed to be self-validating, providing a clear and reproducible methodology for the use of Eriochrome Blue Black B in a laboratory setting.

Preparation of Eriochrome Blue Black B Indicator Solution

A stable and effective indicator solution is paramount for accurate results.

Step-by-Step Protocol:

• Weighing: Accurately weigh 0.5 g of Eriochrome Blue Black B powder.

• Dissolving: Dissolve the powder in 100 mL of a suitable solvent, such as ethanol or a mixture of ethanolamine and absolute ethanol.[10] Using an alcohol-based solvent is common for preparing indicator solutions.[1]

• Storage: Store the solution in a tightly sealed, dark bottle to prevent degradation. The solution is generally stable for several months.[10]

Complexometric Titration of Calcium and Magnesium (Water Hardness)

This protocol details the determination of total water hardness, a common and critical analytical procedure.

Step-by-Step Protocol:

• Sample Preparation: Pipette a 50 mL aliquot of the water sample into a 250 mL Erlenmeyer flask.

• Buffering: Add 2 mL of an ammonia-ammonium chloride buffer solution to bring the pH to approximately 10.[7] This is crucial for the optimal performance of both EDTA and the indicator.

• Indicator Addition: Add 3-5 drops of the prepared Eriochrome Blue Black B indicator solution. The solution should turn a wine-red color, indicating the formation of the metal-indicator complex.[7]

• Titration: Titrate the sample with a standardized 0.01 M EDTA solution. Swirl the flask continuously.

• Endpoint Determination: The endpoint is marked by a distinct and permanent color change from wine-red to blue.[7][9]

• Replication: Repeat the titration at least two more times to ensure concordant results.

• Calculation: The concentration of metal ions is calculated based on the volume of EDTA used.

Visualization of the Titration Workflow

The following diagram illustrates the key steps and decision points in the complexometric titration of water hardness using Eriochrome Blue Black B.

Caption: Workflow for Water Hardness Determination.

Broader Applications and Future Directions

While the primary application of Eriochrome Blue Black B is in analytical chemistry for water quality testing, its utility extends to other areas.[1] It is used in biochemical and physiological experiments as a reagent for metal ion detection.[2] Furthermore, its potential in environmental monitoring for the study of pollutant degradation has been explored.[1] The fundamental principles of its interaction with metal ions can be applied in various research contexts, including the study of metal-binding proteins.[1]

In the realm of drug development, the precise quantification of metal ions can be critical. Metal ions can act as cofactors for enzymes or be present as impurities in drug formulations. The use of complexometric titration with indicators like Eriochrome Blue Black B provides a reliable and cost-effective method for such quality control measures.

Conclusion

Eriochrome Blue Black B remains a vital tool for scientists and researchers. Its well-understood mechanism of action, coupled with straightforward and reproducible protocols, ensures its continued relevance in analytical chemistry and related fields. A thorough understanding of its chemical properties and the causality behind its function in complexometric titrations empowers researchers to utilize this indicator with confidence and precision.

References

• eGyanKosh. (n.d.). COMPLEXOMETRIC TITRATIONS. Retrieved from [Link]

• Chemistry LibreTexts. (2021, August 15). Complexometric Calcium Determination (Experiment). Retrieved from [Link]

• Vedantu. (n.d.). Complexometric Titration: Principles & Procedure Explained. Retrieved from [Link]

• BYJU'S. (n.d.). What is Complexometric Titration? Retrieved from [Link]

• Ottokemi. (n.d.). Eriochrome blue black B. Retrieved from [Link]

• MDPI. (n.d.). Biocompatible and Flexible Cellulose Film for the Reversible Colourimetric Monitoring of pH and Mg (II). Retrieved from [Link]

• Wikipedia. (n.d.). Eriochrome Black T. Retrieved from [Link]

• Delloyd's Lab-Tech. (n.d.). Complexometric Titration Indicators. Retrieved from [Link]

Sources

• 1. Buy Eriochrome Blue Black B | 3564-14-5 [smolecule.com]
• 2. gspchem.com [gspchem.com]
• 3. Biocompatible and Flexible Cellulose Film for the Reversible Colourimetric Monitoring of pH and Mg (II) [mdpi.com]
• 4. Eriochrome blue-black B (C.I. 14640) metal indicator 3564-14-5 [sigmaaldrich.com]
• 5. Photometric complexometric titration | Metrohm [metrohm.com]
• 6. researchgate.net [researchgate.net]
• 7. gspchem.com [gspchem.com]
• 8. Eriochrome Black T - Wikipedia [en.wikipedia.org]
• 9. Complexometric Titration: Principles & Procedure Explained [vedantu.com]
• 10. Complexometric Titration Indicators [delloyd.50megs.com]

Technical Whitepaper: Comparative Analysis of Alizarin Red S and Alizarin Blue Black B

Structural Mechanics, Chelation Kinetics, and Application Protocols in Drug Development

Executive Summary

In the context of histological analysis and drug development—specifically within osteogenic and metallobiological assays—the distinction between Alizarin Red S (ARS) and Alizarin Blue Black B (ABBB) is chemically fundamental yet frequently misunderstood due to nomenclature similarities.

While Alizarin Red S is the industry-standard anthraquinone derivative for quantifying calcium deposition (mineralization) in osteoblast models, Alizarin Blue Black B (often synonymous with Mordant Black 13) is a chemically distinct azo dye used primarily for detecting heavy metals (Zn²⁺, Mn²⁺, Mg²⁺) and specific protein structures. This guide delineates their physicochemical differences, binding mechanisms, and validated protocols to ensure experimental integrity.

Part 1: Chemical Architecture & Physicochemical Properties

The two compounds belong to different chromophore classes. This distinction dictates their solubility, pH stability, and target specificity.

Feature	Alizarin Red S (ARS)	Alizarin Blue Black B (ABBB)
CAS Number	130-22-3	1324-21-6 (Typical)
Chemical Class	Anthraquinone Derivative	Azo Dye (N=N linkage)
IUPAC Name	Sodium 3,4-dihydroxy-9,10-dioxo-2-anthracenesulfonate	Sodium 3-hydroxy-4-[(1-hydroxy-2-naphthyl)azo]-7-nitronaphthalene-1-sulfonate
Chromophore	Anthraquinone ring	Azo group conjugated with naphthalene rings
Primary Target	Calcium (Ca²⁺) - Hydroxyapatite	Heavy Metals (Zn²⁺, Mn²⁺, Mg²⁺), Proteins
Solubility	High (Water), pH sensitive	Moderate (Water/Ethanol), pH dependent
Detection Color	Red / Orange-Red	Dark Blue / Black
Reaction Type	Surface Adsorption & Chelation	Complexometric Chelation

Expert Insight: The Nomenclature Trap

Warning: Do not confuse Alizarin Blue Black B with Alcian Blue . Alcian Blue is a phthalocyanine dye used specifically for staining cartilage (glycosaminoglycans) in conjunction with Alizarin Red S. Alizarin Blue Black B is a metal indicator and nuclear stain. Confusing these will ruin developmental toxicity assays.

Part 2: Mechanistic Action

2.1 Alizarin Red S: Calcium Chelation

ARS functions through a chelation mechanism where the hydroxyl groups at positions 1 and 2 of the anthraquinone ring form a complex with calcium ions.[1] This reaction is strictly pH-dependent.

• Mechanism: In basic conditions, the phenolic hydroxyls deprotonate, allowing coordination with Ca²⁺ in hydroxyapatite crystals.

• Stoichiometry: The reaction typically forms a 1:1 or 2:1 dye-metal complex, precipitating as a brick-red lake.

2.2 Alizarin Blue Black B: Azo-Metal Complexation

ABBB utilizes the azo group (-N=N-) and adjacent hydroxyl groups to form tridentate complexes with metal ions.

• Mechanism: The nitrogen atoms in the azo bond and the oxygen in the hydroxyl groups act as electron donors, sequestering transition metals like Zinc or Manganese.

• Selectivity: Unlike ARS, which is highly specific for Calcium in tissue contexts, ABBB is broader and often used in analytical chemistry or to stain specific nuclear proteins where metal co-factors are present.

Caption: Comparative chelation pathways. ARS forms precipitates with Calcium via anthraquinone oxygen groups, while ABBB coordinates transition metals via azo-nitrogen linkages.

Part 3: Applications in Drug Development

3.1 Osteogenesis Assays (ARS Dominance)

In pre-clinical drug development, ARS is the gold standard for evaluating the efficacy of osteoinductive compounds (e.g., BMP-2 mimetics) or assessing the toxicity of compounds that might induce ectopic calcification.

• Readout: Quantification is achieved by extracting the dye (cetylpyridinium chloride method) and measuring absorbance at 562 nm.

3.2 Heavy Metal & Viability Analysis (ABBB Niche)

ABBB is utilized in toxicology screening for heavy metal accumulation (specifically Zinc toxicity) or as a counterstain in specific histological panels where red/green contrast is insufficient.

• Readout: Qualitative microscopy or spectrophotometric titration for metal ion concentration.

Part 4: Validated Experimental Protocols

Protocol A: Alizarin Red S Staining for Osteoblast Mineralization

Target: Calcium Deposits in Monolayer Culture

• Fixation:

  • Remove culture media and wash 2x with PBS (Ca/Mg free).

  • Fix cells with 10% Neutral Buffered Formalin for 15 minutes at room temperature (RT).

  • Why: Formalin preserves the calcium matrix structure better than ethanol for this assay.

• Washing:

  • Wash 3x with ddH₂O. Ensure thorough removal of formalin.

• Staining:

  • Add 40 mM Alizarin Red S Solution (pH 4.1-4.3) .

  • Critical Step: The pH must be adjusted with Ammonium Hydroxide.[2] If pH > 4.5, the dye precipitates non-specifically.

  • Incubate for 20 minutes at RT with gentle shaking.

• Differentiation:

  • Wash 4x with ddH₂O to remove excess dye.

  • Optional: Wash once with PBS to reduce background.

• Imaging/Quantification:

  • Visualize red nodules.

  • For quantification: Elute with 10% (w/v) Cetylpyridinium Chloride (CPC) in 10 mM Sodium Phosphate (pH 7.0) for 15 mins. Measure OD at 562 nm .

Protocol B: Alizarin Blue Black B for Zinc/Metal Localization

Target: Intracellular Zinc or Nuclear Counterstaining

• Preparation:

  • Prepare a saturated solution of Alizarin Blue Black B in 70% Ethanol.

  • Filter before use to remove particulates.

• Fixation:

  • Fix tissue/cells in absolute methanol or ethanol (10 mins).

  • Why: Metal ions can be leached by aqueous fixatives; alcohols minimize this loss.

• Staining:

  • Immerse slide in staining solution for 30-60 minutes.

• Rinsing:

  • Rinse rapidly with 50% Ethanol, then ddH₂O.

  • Note: Extended water rinses may destain the complex if the binding constant is low for the specific metal.

• Mounting:

  • Dehydrate through xylenes and mount with resinous medium.

Part 5: Data Interpretation & Artifact Management

Decision Matrix: When to Use Which?

Caption: Decision workflow for selecting the correct anthraquinone or azo derivative based on analyte specificity.

Troubleshooting Table

Issue	Alizarin Red S (ARS)	Alizarin Blue Black B (ABBB)
High Background	pH was too high (>4.5) or wash was insufficient.	Dye concentration too high; trapped in lipid membranes.
No Staining	Decalcification occurred during fixation (avoid acidic fixatives).	Metal ions leached out (avoid aqueous fixation).
Precipitation	Solution is old or pH drifted. Filter before use.	Saturated solution crystallized; re-filter.
Specificity	Stains Calcium primarily, but also Mg/Ba at high conc.	Stains multiple transition metals; requires masking agents for specificity.

References

• Gregory, C. A., Gunn, W. G., Peister, A., & Prockop, D. J. (2004). An Alizarin red-based assay of mineralization by adherent cells in culture: comparison with cetylpyridinium chloride extraction. Analytical Biochemistry, 329(1), 77–84. Link

• Puchtler, H., Meloan, S. N., & Terry, M. S. (1969). On the history and mechanism of alizarin and alizarin red S stains for calcium. Journal of Histochemistry & Cytochemistry, 17(2), 110–124. Link

• Kiernan, J. A. (2008).Histological and Histochemical Methods: Theory and Practice (4th ed.). Scion Publishing. (Defines the chemical distinction between Anthraquinone and Azo dyes in histology).

• Sigma-Aldrich. Product Specification: Alizarin Blue Black B (CAS 1324-21-6). Link

• Lieberthal, W., et al. (1996). Mechanism of death induced by cisplatin in proximal tubular epithelial cells: apoptosis vs. necrosis. American Journal of Physiology, 270. (Utilizes specific nuclear staining techniques relevant to azo dyes).

Sources

• 1. mdpi.com [mdpi.com]
• 2. healthsciences.usask.ca [healthsciences.usask.ca]

Spectrophotometric Characterization of Alizarin Blue Black B (Mordant Black 13) at pH 10

The following technical guide details the spectrophotometric and physicochemical characteristics of Alizarin Blue Black B (Mordant Black 13) at pH 10, specifically tailored for applications in analytical chemistry and metal ion determination.

Executive Summary & Chemical Profile

Alizarin Blue Black B , chemically identified as Mordant Black 13 (C.I. 63615), is a sulfonated anthraquinone dye widely utilized as a metallochromic indicator.[1] Unlike azo-dye indicators such as Eriochrome Black T (EBT) or Calmagite, Alizarin Blue Black B possesses a fused anthraquinone backbone, conferring distinct stability and spectral properties.

At pH 10 , the molecule exists in a deprotonated, anionic state, exhibiting a characteristic deep blue color. This specific pH is critical for its function as a complexometric indicator for calcium (

) and magnesium ( ), where it undergoes a bathochromic or hypsochromic shift upon metal binding, depending on the specific metal-ligand stoichiometry.

Chemical Identity Table

Parameter	Detail
Common Name	Alizarin Blue Black B
C.I.[1][2][3][4][5][6][7] Name	Mordant Black 13
C.I.[1][2][3][5][8][9] Number	63615
CAS Number	1324-21-6
Chemical Class	Sulfonated Anthraquinone
Molecular Formula	(typical sodium salt)
Primary Application	Complexometric titration (Ca/Mg), Histological stain

Physicochemical Principles at pH 10

Acid-Base Equilibria

The spectral behavior of Alizarin Blue Black B is governed by the ionization of its phenolic hydroxyl groups. At pH 10, the solution is sufficiently alkaline to deprotonate the phenolic hydroxyls attached to the anthraquinone core.

• Acidic Conditions (pH < 6): The dye exists largely in its protonated form, appearing reddish-brown or violet.

• Alkaline Conditions (pH 10): The phenolic protons dissociate, resulting in a resonance-stabilized anion. This species absorbs longer wavelengths, resulting in a blue visual appearance.

Mechanism of Action as an Indicator

In the presence of metal ions (M) like Calcium or Magnesium at pH 10, the free dye (

) binds to the metal to form a complex ( ).

• Free Dye (

  ): Deep Blue.

• Metal-Complex (

  ): Red/Pink.

During titration with EDTA, the chelator (EDTA) has a higher affinity for the metal than the dye does. As EDTA strips the metal from the dye complex, the solution reverts from red to the blue color of the free indicator.

Absorption Characteristics

The following data represents the spectral maxima for Alizarin Blue Black B in an aqueous buffer at pH 10 (Ammonia/Ammonium Chloride buffer).

Spectral Data Summary

Species	Visual Color	Absorption Maximum ( )	Molar Absorptivity ( )
Free Dye (pH 10)	Deep Blue	~630 nm	High ( )
Metal-Dye Complex	Red / Pink	~520 - 530 nm	Moderate
Isosbestic Point	N/A	~560 nm	Intersection of Free/Complex spectra

Technical Insight: While literature occasionally cites UV peaks (e.g., 208 nm) or peaks in acidic media (~526 nm), the operational peak for analytical monitoring at pH 10 is the visible band centered between 620–640 nm [1, 2].

Experimental Protocol: Spectrophotometric Determination

This protocol describes the validation of the absorption maximum and the subsequent use of the dye for metal determination.

Reagents Preparation

• Buffer Solution (pH 10): Dissolve 67.5 g of Ammonium Chloride (

  ) in 570 mL of Concentrated Ammonium Hydroxide ( ). Dilute to 1 Liter with deionized water.

• Indicator Solution (0.1%): Dissolve 0.1 g of Alizarin Blue Black B in 100 mL of ethanol or deionized water. Note: Anthraquinone solutions are generally more stable than azo dyes like EBT.

• Standard Calcium Solution (0.01 M): Prepare from primary standard Calcium Carbonate (

  ).

Spectral Scanning Workflow

• Blank Preparation: Mix 2.0 mL of pH 10 Buffer with 20 mL of deionized water.

• Free Dye Sample: Add 100 µL of Indicator Solution to the Blank. The solution should turn Blue .

• Scan: Perform a wavelength scan from 400 nm to 800 nm.

  • Expectation: A broad peak centered at 630 nm .

• Complex Sample: To a fresh aliquot of Free Dye Sample, add dropwise 0.01 M

  solution until the color shifts to Red .

• Scan: Perform a wavelength scan from 400 nm to 800 nm.

  • Expectation: A peak shift to ~525 nm .

Visualization of Reaction Logic

Caption: Ligand exchange mechanism showing the spectral shift from the Red complex to the Blue free dye upon EDTA titration.

Troubleshooting & Validation (Self-Correcting Systems)

To ensure Trustworthiness and accuracy, apply these validation steps:

• Interference Check: Heavy metals (Cu, Fe) can block the indicator (permanent red color). Masking agents like Potassium Cyanide (KCN) or Triethanolamine are required if these are present.

• pH Criticality: If the pH drops below 9.0, the dye may protonate partially, shifting the "Blue" endpoint to a muddy violet, obscuring the result. Always verify pH with a calibrated probe before scanning.

• Dye Oxidation: Although more stable than EBT, Alizarin Blue Black B can oxidize over long periods. A "Self-Validating" test is to add excess EDTA to a test aliquot; if it does not return to a pure, vibrant blue, the indicator solution has degraded.

References

• Gao, H. W. (2002).[4] Spectrophotometric Determination of Trace Amounts of Calcium Using the Calcium Complex with Alizarin. Journal of the Brazilian Chemical Society, 13(1), 78-81.[4] (Provides comparative mechanistic context for alizarin-family dye complexation). Retrieved from [Link]

• Rybczyńska-Tkaczyk, K., & Korniłłowicz-Kowalska, T. (2016).[6] Biosorption optimization and equilibrium isotherm of industrial dye compounds in novel strains of microscopic fungi. ResearchGate. (Validates the use of Alizarin Blue Black B as a visible range indicator). Retrieved from [Link]

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• 9. RU2152636C1 - Изменяющая окраску композиция и способы ее использования - Google Patents [patents.google.com]

Protocols & Analytical Methods

Protocol for water hardness determination with Alizarin blue black B

Application Note: AN-2026-WQ Subject: High-Stability Determination of Total Water Hardness via Alizarin Blue Black B (Mordant Black 13) Complexometry

Executive Summary

This protocol outlines a robust methodology for the determination of Total Hardness (Ca²⁺ + Mg²⁺) in aqueous matrices using Alizarin Blue Black B (ABBB) as the metallochromic indicator. While Eriochrome Black T (EBT) has historically been the standard, ABBB (Mordant Black 13) offers superior solution stability and a sharper endpoint in specific ionic matrices. This guide is designed for analytical chemists and pharmaceutical water quality professionals requiring high-precision quantitation of divalent cations without the rapid oxidative degradation often seen with EBT solutions.

Scientific Principle & Mechanism

Chelation Dynamics

The determination relies on a complexometric titration using Ethylenediaminetetraacetic acid (EDTA).[1][2][3] The method exploits the difference in stability constants (

) between the Metal-Indicator complex ( ) and the Metal-EDTA complex ( ).[4][5]

For the reaction to be thermodynamically favorable, the conditional stability constant of the Metal-EDTA complex must be significantly higher than that of the Metal-Indicator complex:

The Indicator Mechanism (ABBB)

Alizarin Blue Black B (Sodium 1-hydroxy-2-(1-hydroxynaphthyl-2-azo)-naphthalene-4-sulfonate) functions as a weak acid.

• Initial State (pH 10): In the presence of Ca²⁺ and Mg²⁺, ABBB forms a chelated complex with a characteristic Wine-Red/Purple color.

• Titration Phase: EDTA is added.[1][2][6][7][8] Since EDTA is a stronger chelator, it strips the metal ions from the ABBB complex.

• Endpoint: Once all metal ions are sequestered by EDTA, the ABBB returns to its free, uncomplexed anionic form, which is Deep Blue at pH 10.

Materials & Reagents

Critical Reagents

Reagent	Grade	Preparation / Notes
Alizarin Blue Black B	Indicator Grade (Mordant Black 13)	Solid Grind (Recommended): Mix 0.5 g ABBB with 100 g NaCl. Grind to a fine powder. Why? Aqueous solutions of azo dyes degrade over time; solid dispersions are stable indefinitely.
EDTA Titrant	0.01 M Standardized	Dissolve 3.723 g Disodium EDTA dihydrate in 1 L deionized water. Standardize against primary standard CaCO₃.
Buffer Solution (pH 10)	Analytical Grade	Dissolve 1.179 g Disodium EDTA dihydrate and 780 mg MgSO₄·7H₂O in 50 mL water. Add to a solution of 16.9 g NH₄Cl in 143 mL conc. NH₄OH. Dilute to 250 mL. Note: The Mg-EDTA spike ensures a sharp endpoint if the sample lacks Magnesium.
Masking Agent	Analytical Grade	Hydroxylamine Hydrochloride (for Iron/Manganese) or Sodium Sulfide (for heavy metals).

Experimental Protocol

Sample Pre-Treatment

• Acidification (Optional): If the sample contains suspended metal carbonates, acidify with dilute HNO₃ and boil to solubilize, then neutralize.

• Aliquot: Transfer 25.0 mL or 50.0 mL of the sample into a 250 mL Erlenmeyer flask.

Buffering & Masking

• Add 1–2 mL of Buffer Solution (pH 10) .

  • Check: Verify pH is

    . The indicator transition is pH-dependent.[4][5][9]

• Interference Check: If the sample is suspected to contain Iron (>0.5 mg/L) or Copper, add 250 mg of Hydroxylamine Hydrochloride crystals. Swirl to dissolve.

Titration Workflow

• Indicator Addition: Add approx. 0.1 g of the ABBB/NaCl powder mixture (a "spatula tip").

  • Observation: The solution should turn Wine-Red or Purple .[2] If it turns Blue immediately, the hardness is zero or negligible.

• Titration: Titrate with 0.01 M EDTA slowly with constant swirling.

  • Approach: As the endpoint nears, the color will flash purple-blue.[1]

• Endpoint: The permanent color change to Pure Blue (no reddish tint).

• Blank Correction: Titrate a volume of deionized water with reagents to determine the blank value (

  ).

Workflow Visualization

Figure 1: Decision logic and workflow for Total Hardness determination using ABBB.

Data Analysis & Calculations

Calculate Total Hardness as mg/L CaCO₃ using the following equation:

• : Volume of EDTA used for sample (mL)
• : Volume of EDTA used for blank (mL)
• : Molarity of EDTA (mol/L)
• : Volume of sample (mL)
• : Equivalent weight factor derived from the molar mass of CaCO₃ (100.09 g/mol ) and unit conversions.

Example Data Table

Parameter	Trial 1	Trial 2	Trial 3	Average
Sample Vol ( )	50.0 mL	50.0 mL	50.0 mL	-
EDTA Vol ( )	12.40 mL	12.35 mL	12.45 mL	12.40 mL
Blank Vol ( )	0.05 mL	0.05 mL	0.05 mL	0.05 mL
Result	247.2 mg/L	246.2 mg/L	248.2 mg/L	247.2 mg/L

Troubleshooting & Critical Control Points

• Fading Endpoint: If the endpoint fades (Blue returns to Purple), the metal-indicator complex may be precipitating or oxidizing. Ensure the titration is performed immediately after adding the indicator.

• "Blocked" Indicator: If the color remains red regardless of EDTA addition, Iron or Copper is blocking the indicator sites.[6] Increase the masking agent concentration or use Sodium Sulfide (3 drops of 5% solution).

• Temperature: Perform titration at room temperature (20-25°C). Low temperatures slow the complexation kinetics, leading to over-titration.

References

• American Public Health Association (APHA). Standard Methods for the Examination of Water and Wastewater. Method 2340 C: EDTA Titrimetric Method. Washington, D.C.

• Vogel, A. I.Vogel's Textbook of Quantitative Chemical Analysis. 6th Edition. Pearson Education.

• Sigma-Aldrich. Alizarin Blue Black B Product Specification & Safety Data Sheet.

• Schwarzenbach, G., & Flaschka, H.Complexometric Titrations. Methuen & Co Ltd, London.

Sources

• 1. open.edu [open.edu]
• 2. gspchem.com [gspchem.com]
• 3. chem.uci.edu [chem.uci.edu]
• 4. nowgonggirlscollege.co.in [nowgonggirlscollege.co.in]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. alazharpharmacy.com [alazharpharmacy.com]
• 7. cd1.edb.hkedcity.net [cd1.edb.hkedcity.net]
• 8. scribd.com [scribd.com]
• 9. researchgate.net [researchgate.net]

Application Note: Spectrophotometric Determination of Zinc Using Mordant Black 13 - A Method Development and Validation Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the development and validation of a spectrophotometric method for the determination of zinc (Zn²⁺) using Mordant Black 13 as a chromogenic reagent. Recognizing the absence of a standardized protocol in current scientific literature, this application note details a systematic approach for researchers to establish a robust and reliable analytical method. The guide covers the fundamental principles of the zinc-Mordant Black 13 complexation, a step-by-step protocol for method development including optimization of critical parameters, and a framework for method validation in accordance with ICH guidelines.

Introduction: The Rationale for a New Spectrophotometric Method

Zinc is an essential trace element vital for numerous biological processes, and its accurate quantification is crucial in pharmaceutical formulations, environmental analysis, and biological samples. Spectrophotometry offers a cost-effective and accessible analytical technique for this purpose. While various reagents exist for the colorimetric determination of zinc, Mordant Black 13, an anthraquinone dye, presents potential as a chromogenic agent due to its chemical structure, which is amenable to forming colored complexes with metal ions.[1] This application note serves as a practical guide for researchers to harness the potential of Mordant Black 13 for zinc analysis.

The Chemistry of Mordant Black 13 and Zinc Complexation

Mordant Black 13, with the molecular formula C₂₆H₁₆N₂Na₂O₉S₂, possesses functional groups, including hydroxyl and amino moieties, capable of coordinating with metal ions.[1] The formation of a zinc-Mordant Black 13 complex is anticipated to result in a distinct color change, which can be quantified using a spectrophotometer. The underlying principle is that the absorbance of the colored complex is directly proportional to the concentration of zinc in the sample, as described by the Beer-Lambert Law.

Method Development Protocol: A Step-by-Step Approach

The following sections outline the experimental steps necessary to develop a reliable spectrophotometric method for zinc determination using Mordant Black 13.

Materials and Reagents

• Zinc Standard Stock Solution (1000 ppm): Dissolve a precisely weighed amount of analytical grade zinc metal or a suitable zinc salt (e.g., ZnSO₄·7H₂O) in a minimal amount of dilute acid (e.g., HCl or HNO₃) and dilute to a known volume with deionized water.

• Mordant Black 13 Reagent Solution: Prepare a stock solution of Mordant Black 13 (CAS No: 1324-21-6) by dissolving a known amount of the dye in a suitable solvent. Given its solubility properties, a mixture of ethanol and water or a slightly alkaline aqueous solution may be appropriate.[1] The optimal concentration will need to be determined experimentally.

• Buffer Solutions: Prepare a series of buffer solutions covering a pH range from 4 to 11 (e.g., acetate, phosphate, borate, and ammonia buffers) to investigate the effect of pH on complex formation.

• Deionized Water

• Spectrophotometer: A UV-Visible spectrophotometer capable of scanning across the visible spectrum.

• pH Meter

• Volumetric Glassware

Experimental Workflow for Method Development

The development of this method follows a logical progression from initial feasibility to the optimization of all critical parameters.

Figure 1. A schematic of the experimental workflow for developing a spectrophotometric method for zinc determination.

Step 1: Determination of the Wavelength of Maximum Absorbance (λmax)

The first crucial step is to identify the wavelength at which the zinc-Mordant Black 13 complex exhibits the highest absorbance.[2]

• Prepare a preliminary complex solution: In a volumetric flask, mix a known concentration of zinc standard solution with an excess of the Mordant Black 13 reagent solution. Add a buffer solution to maintain a neutral pH (e.g., pH 7) as a starting point.

• Prepare a reagent blank: In a separate volumetric flask, prepare a solution containing the same concentration of Mordant Black 13 and buffer as the sample solution, but without the zinc standard.

• Scan the absorbance spectrum: Using the spectrophotometer, scan the absorbance of the complex solution from approximately 400 nm to 700 nm, using the reagent blank to zero the instrument.

• Identify λmax: The wavelength at which the highest absorbance peak is observed is the λmax for the zinc-Mordant Black 13 complex. This wavelength should be used for all subsequent measurements to ensure maximum sensitivity.

Step 2: Optimization of Reaction pH

The formation and stability of metal-ligand complexes are often highly dependent on the pH of the solution.

• Prepare a series of solutions: Prepare a set of solutions, each containing the same concentration of zinc and Mordant Black 13.

• Vary the pH: Adjust the pH of each solution to a different value within the range of 4 to 11 using the prepared buffer solutions.

• Measure absorbance: Measure the absorbance of each solution at the predetermined λmax.

• Plot and determine optimal pH: Plot a graph of absorbance versus pH. The pH at which the highest and most stable absorbance is recorded should be selected as the optimal pH for the assay.

Step 3: Optimization of Mordant Black 13 Concentration

It is essential to use a sufficient excess of the chromogenic reagent to ensure that all the zinc ions in the sample form the complex.

• Prepare solutions with varying reagent concentrations: Prepare a series of solutions with a fixed concentration of zinc and optimal pH, but with varying concentrations of the Mordant Black 13 reagent.

• Measure absorbance: Measure the absorbance of each solution at the λmax.

• Determine the optimal reagent concentration: Plot absorbance versus the molar ratio of Mordant Black 13 to zinc. The absorbance will initially increase as the reagent concentration increases and then plateau. The concentration of Mordant Black 13 at the beginning of this plateau is the optimal concentration to be used in the assay.

Step 4: Evaluation of Complex Stability

The stability of the colored complex over time is critical for obtaining reproducible results.

• Prepare a complex solution: Prepare a solution of the zinc-Mordant Black 13 complex under the optimized conditions of λmax, pH, and reagent concentration.

• Monitor absorbance over time: Measure the absorbance of the solution at regular intervals (e.g., every 5 minutes for the first 30 minutes, and then every 15 minutes for up to 2 hours).

• Determine the stability period: The time interval during which the absorbance remains constant (e.g., within ±2% of the initial maximum reading) is the period during which measurements should be made.

Calibration and Quantification

Once the optimal conditions for the formation of the zinc-Mordant Black 13 complex have been established, a calibration curve must be constructed to quantify the zinc concentration in unknown samples.

Preparation of Calibration Standards

Prepare a series of at least five standard solutions of zinc with known concentrations by diluting the zinc standard stock solution. The concentration range should be chosen to cover the expected concentration of zinc in the samples to be analyzed.

Measurement and Plotting of the Calibration Curve

• Develop color in standards: To each standard solution, add the optimized concentration of Mordant Black 13 reagent and the optimal buffer. Allow the color to develop for the predetermined stability period.

• Measure absorbance: Measure the absorbance of each standard solution at the λmax against a reagent blank.

• Construct the calibration curve: Plot a graph of absorbance versus the concentration of the zinc standards. The resulting graph should be a straight line that passes through the origin, indicating that the method obeys the Beer-Lambert Law within this concentration range. Perform a linear regression analysis to obtain the equation of the line (y = mx + c), where 'y' is the absorbance, 'x' is the concentration, 'm' is the slope, and 'c' is the y-intercept, and the coefficient of determination (R²). An R² value close to 1.0 indicates a good linearity.

Quantification of Zinc in Unknown Samples

• Sample preparation: Prepare the unknown sample in the same manner as the calibration standards. This may involve dissolution, digestion, or extraction to bring the zinc into a solution compatible with the assay conditions.

• Measure absorbance: Measure the absorbance of the prepared sample solution under the same optimized conditions.

• Calculate concentration: Using the equation of the calibration curve, calculate the concentration of zinc in the sample.

Parameter	Description	Typical Acceptance Criteria
Linearity (R²)	The ability of the method to elicit test results that are directly proportional to the concentration of the analyte.	R² ≥ 0.995
Range	The interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.	To be determined experimentally.
Molar Absorptivity (ε)	A measure of how strongly the complex absorbs light at a particular wavelength. It can be calculated from the slope of the calibration curve.	A higher value indicates greater sensitivity.

Method Validation

A newly developed analytical method must be validated to ensure its suitability for the intended purpose. The validation should be performed in accordance with the International Council for Harmonisation (ICH) guidelines.[3][4][5]

Specificity and Selectivity

The ability of the method to accurately measure the analyte in the presence of other components that may be expected to be present in the sample matrix is crucial.

• Procedure: Analyze samples spiked with potential interfering ions (e.g., other metal ions commonly found with zinc, such as iron, copper, cadmium, and lead).

• Acceptance Criteria: The presence of the interfering ions should not cause a significant change in the absorbance of the zinc complex. If interference is observed, masking agents may need to be incorporated into the procedure.

Accuracy

The accuracy of an analytical procedure expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

• Procedure: Perform recovery studies by spiking a sample matrix with known amounts of zinc at different concentration levels (e.g., 80%, 100%, and 120% of the expected concentration).

• Acceptance Criteria: The mean recovery should be within an acceptable range, typically 98-102%.

Precision

The precision of an analytical procedure expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the same concentration on the same day, with the same analyst and equipment.

• Intermediate Precision (Inter-assay precision): Analyze the same sample on different days, with different analysts, and/or with different equipment.

• Acceptance Criteria: The relative standard deviation (RSD) should be within acceptable limits, typically ≤ 2%.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

• LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Procedure: These can be determined based on the standard deviation of the response and the slope of the calibration curve.

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle all chemicals in a well-ventilated area or a fume hood.

• Consult the Safety Data Sheets (SDS) for all reagents before use.

Conclusion

While a standardized spectrophotometric method for the determination of zinc using Mordant Black 13 is not prominently featured in the existing literature, this application note provides a comprehensive and systematic framework for its development and validation. By following the detailed protocols for optimizing experimental parameters, constructing a reliable calibration curve, and performing a thorough method validation, researchers can establish a sensitive, accurate, and precise method tailored to their specific analytical needs. This approach not only enables the quantification of zinc but also empowers scientists to expand the repertoire of analytical techniques available for metal ion analysis.

References

• World Dye Variety. Mordant Black 13. [Link]

• PubChem. Mordant Black 13. [Link]

• ChemBK. Mordant Black T. [Link]

• Scuderi, D., et al. (2021). A Friendly Complexing Agent for Spectrophotometric Determination of Total Iron. Molecules, 26(11), 3123. [Link]

• PubChem. Mordant black 1. [Link]

• ResearchGate. Effect of pH on the formation of Fe(III)-ligand complex. [Link]

• Anonymous. DETERMINATION OF WAVELENGTH OF MAXIMUM ABSORBANCE. [Link]

• Ghaedi, M., et al. (2008). Development of a sensitive spectrophotometeric method for determination of copper. African Journal of Pure and Applied Chemistry, 2(10), 108-113. [Link]

• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures. [Link]

• Lab Manager. How to Make a Calibration Curve: A Step-by-Step Guide. [Link]

• International Council for Harmonisation. Validation of Analytical Procedures Q2(R2). [Link]

• Mallah, S. H. (2019). Spectrophotometric Determination of The Complexation of Heavy Metal Ion with Organic Reagent. Journal of Physics: Conference Series, 1294, 052071. [Link]

• ResearchGate. How we can determine the maximum absorption at a particular wavelength for any compound?[Link]

• National Measurement Laboratory. Preparation of Calibration Curves - A Guide to Best Practice. [Link]

• HunterLab. What Is a Calibration Curve in a Spectrophotometer?[Link]

• Lab Manager. ICH and FDA Guidelines for Analytical Method Validation. [Link]

• ResearchGate. Spectrophotometric Methods for the Investigation of Metal Complex Formation. [Link]

Sources

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. pennwest.edu [pennwest.edu]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. database.ich.org [database.ich.org]
• 5. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

Application Note: Eriochrome Blue Black B Indicator Preparation &amp; Validation

Executive Summary

This guide outlines the technical specifications, preparation protocols, and validation workflows for Eriochrome Blue Black B (EBBB) , a specific azo-dye metal indicator (CAS: 3564-14-5). While often confused with Eriochrome Black T (EBT) or Calcon (Eriochrome Blue Black R), EBBB offers distinct stability profiles and endpoint characteristics for the determination of Calcium (

), Magnesium ( ), Zinc ( ), and Manganese ( ).

Key Technical Insight: Unlike liquid preparations which suffer from oxidative degradation (polymerization) within weeks, the Solid Dispersion Method (Protocol A) described herein ensures a shelf-life exceeding 2 years, providing the highest reliability for GMP and GLP environments.

Chemical Mechanism & Principle

Eriochrome Blue Black B functions as a metallochromic indicator. The detection of the endpoint relies on a competitive equilibrium between the metal-dye complex and the metal-EDTA complex.

The Colorimetric Shift

• State A (Pre-Titration): At pH 10, the dye binds to the metal ion (

  ), forming a weak, colored complex (typically Red/Wine-Red ).

• State B (Equivalence Point): EDTA, having a higher formation constant (

  ) for the metal than the dye does, strips the metal from the dye.

• State C (Endpoint): The free dye molecule is released into the solution, exhibiting its protonated blue form (typically Blue ).

Mechanism Diagram

The following diagram illustrates the ligand exchange mechanism driving the color change.

Figure 1: Ligand displacement mechanism. EDTA displaces EBBB due to a higher stability constant (log K), releasing the blue free dye.

Material Specifications

Ensure all reagents meet ACS Reagent Grade or higher to prevent metal ion interference (blocking).

Component	CAS Number	Grade Requirement	Function
Eriochrome Blue Black B	3564-14-5	Indicator Grade	Active Indicator
Sodium Chloride (NaCl)	7647-14-5	ACS Reagent (>99%)	Inert Dispersant (Solid)
Ethanol (or Methanol)	64-17-5	ACS Reagent	Solvent (Liquid)
Triethanolamine	102-71-6	Reagent Grade	Stabilizer (Optional)

Critical Distinction: Do not substitute with Eriochrome Blue Black R (Calcon, CAS 2538-85-4). They have different binding constants and pH optima.

Preparation Protocols

Protocol A: Solid Dispersion (Recommended)

Best for: Long-term storage, high precision, and infrequent use.

Rationale: Azo dyes are susceptible to oxidation and polymerization in solution. Dispersing the dye in a crystalline salt matrix (NaCl or KCl) prevents molecule-to-molecule interaction, effectively "freezing" the chemical state until dissolution.

• Weighing: Accurately weigh 0.1 g of Eriochrome Blue Black B and 10.0 g of finely dried Sodium Chloride (NaCl).

• Grinding: Place both into a clean agate or porcelain mortar.

• Trituration: Grind the mixture thoroughly for 5–10 minutes until a homogeneous, fine, grayish powder is obtained.

  • Note: The mixture should not show distinct dark specks; it must be uniform.

• Storage: Transfer to an amber glass bottle with a tight-sealing screw cap. Store in a desiccator.

• Usage: Add a small "spatula tip" (approx. 20–50 mg) directly to the titration flask.

Protocol B: Liquid Solution (Standard)

Best for: High-throughput routine analysis where weighing solid for every sample is impractical.

• Weighing: Weigh 0.5 g of Eriochrome Blue Black B.

• Dissolution: Dissolve in 100 mL of 95% Ethanol (or Methanol).

  • Optimization: For extended stability (up to 2 months), add 2-3 drops of Triethanolamine .

• Filtration: If any particulate remains, filter through a 0.45 µm syringe filter to remove insoluble impurities.

• Storage: Store in an amber dropper bottle away from direct light.

• Expiry: Discard if the solution turns brown or if the endpoint becomes sluggish (approx. 4 weeks without stabilizer).

Validation & Titration Workflow

The following workflow describes the validation of the indicator using a Standard Calcium Solution. This serves as both a Quality Control (QC) check and a general protocol for sample analysis.

Reagents Required[1][2][3][4][5]

• Buffer pH 10: Dissolve 67.5 g

  in 570 mL conc. , dilute to 1 L.

• Standard

  : 0.01 M Primary Standard.

• EDTA Solution: 0.01 M Standardized.[1][2]

Step-by-Step Procedure

• Aliquot: Pipette 25.0 mL of Standard

  (or unknown sample) into a 250 mL Erlenmeyer flask.

• Dilution: Add 25 mL deionized water.

• Buffering: Add 2.0 mL of Buffer pH 10 . Verify pH is

  .

• Indicator Addition:

  • Solid: Add ~30 mg of Protocol A mixture.

  • Liquid: Add 3–4 drops of Protocol B solution.

  • Observation: Solution should turn Wine Red .

• Titration: Titrate with 0.01 M EDTA slowly with constant swirling.

• Endpoint Detection:

  • Warning: As the endpoint approaches, the color will shift to purple.

  • Final Drop: The endpoint is a sharp transition from Purple/Red to Pure Blue (no reddish tint).

Workflow Diagram

Figure 2: Operational workflow for direct titration using EBBB.

Troubleshooting & Interference Management

Issue	Root Cause	Corrective Action
No Endpoint (Stays Red)	"Blocking" by heavy metals (Fe, Cu, Al).	Add masking agents: Hydroxylamine HCl or Triethanolamine before adding dye.
Sluggish Endpoint	pH drift or old indicator solution.	Check buffer pH (must be >9.5). Prepare fresh indicator (Protocol A).
Precipitation	Metal concentration too high.	Dilute sample before titration. or may precipitate at high pH/conc.
Fading Color	Oxidation of dye.	Ensure titration is performed immediately after adding buffer and indicator.

References

• Sigma-Aldrich. Eriochrome Blue Black B Product Specification & CAS Data. Retrieved from .

• Schwarzenbach, G., & Flaschka, H. (1969). Complexometric Titrations. Methuen & Co Ltd.

• Thermo Fisher Scientific. Water Hardness Determination by EDTA Titration Application Note. Retrieved from .

• PubChem. Compound Summary: Eriochrome Blue Black B (CID 19186). Retrieved from .

• Vogel, A. I. (1989). Vogel's Textbook of Quantitative Chemical Analysis (5th ed.). Longman Scientific & Technical. (Source for solid dispersion protocols).

Sources

• 1. chemtalk.com.au [chemtalk.com.au]
• 2. chem.libretexts.org [chem.libretexts.org]

Application Note: Spectrophotometric Determination of Magnesium in Water Samples Using Alizarin Blue Black B

Abstract

This application note details a proposed spectrophotometric method for the quantitative determination of magnesium (Mg²⁺) in water samples. The method is based on the formation of a colored complex between magnesium ions and Alizarin Blue Black B dye in an alkaline medium. This document provides a comprehensive guide for researchers, scientists, and professionals in drug development and water quality analysis, covering the scientific principles, a detailed experimental protocol, and guidance on data interpretation. The causality behind experimental choices is explained to ensure methodological robustness and trustworthiness.

Introduction: The Significance of Magnesium Monitoring

Magnesium is the second most abundant intracellular cation and plays a crucial role in numerous physiological and enzymatic processes. In the context of water quality, magnesium concentration is a critical parameter. It is a major contributor to water hardness, which can lead to scaling in pipes and industrial equipment. The World Health Organization (WHO) has set a permissible limit for magnesium in drinking water, typically around 50 mg/L, due to its potential laxative effects at higher concentrations and its impact on the taste and properties of water[1]. Therefore, accurate and reliable methods for quantifying magnesium in various water sources are essential for public health, environmental monitoring, and industrial process control.

While techniques like atomic absorption spectrometry (AAS) offer high accuracy, spectrophotometric methods provide a valuable alternative due to their lower cost, simplicity, and accessibility. This application note focuses on a method utilizing Alizarin Blue Black B, a metal-indicator dye, for the colorimetric determination of magnesium.

Scientific Principle: The Chemistry of Magnesium-Alizarin Blue Black B Complexation

The proposed method is based on the principle that magnesium ions react with Alizarin Blue Black B in a solution of controlled alkaline pH to form a stable, colored complex. The intensity of the color produced is directly proportional to the concentration of magnesium in the sample.

Alizarin Blue Black B, a dihydroxyanthraquinone derivative, acts as a ligand, donating electrons to the magnesium ion to form a coordination complex. The formation of this complex alters the electronic configuration of the dye molecule, resulting in a shift in its maximum absorbance to a different wavelength in the visible spectrum. This change in absorbance can be measured using a spectrophotometer.

The reaction is highly pH-dependent. An alkaline environment, typically maintained by an ammonia buffer (pH ~10-11), is necessary to deprotonate the hydroxyl groups of the Alizarin Blue Black B, which facilitates the chelation of the magnesium ion.

Potential Interferences and Mitigation Strategies

A critical aspect of any colorimetric method is managing interferences from other ions present in the sample matrix.

• Calcium Interference: Calcium is a primary interfering ion as it can also form a complex with Alizarin Blue Black B, leading to erroneously high magnesium readings. To mitigate this, a masking agent that selectively complexes with calcium is required. While specific masking agents for this particular assay are not extensively documented, ethylene glycol-bis(β-aminoethyl ether)-N,N,N′,N′-tetraacetic acid (EGTA) is a common choice for masking calcium in the presence of magnesium due to the higher stability of the Ca-EGTA complex compared to the Mg-EGTA complex at a controlled pH.

• Heavy Metal Interference: Other metal ions such as iron, manganese, copper, and zinc can also interfere by forming colored complexes with the dye. The addition of a general masking agent like triethanolamine (TEA) can help to sequester these ions and prevent their interference.

Experimental Protocol

This protocol provides a step-by-step methodology for the determination of magnesium in water samples. Note: This is a proposed method and may require optimization for specific sample matrices.

Reagents and Materials

• Alizarin Blue Black B Solution (0.05% w/v): Dissolve 50 mg of Alizarin Blue Black B powder in 100 mL of deionized water. Gentle heating may be required to aid dissolution. Store in a dark bottle at 4°C. The solution is stable for approximately one week.

• Ammonia Buffer (pH 10.5): Dissolve 67.5 g of ammonium chloride (NH₄Cl) in 570 mL of concentrated ammonium hydroxide (NH₄OH) and dilute to 1 L with deionized water. Caution: Work in a well-ventilated fume hood when handling concentrated ammonia.

• Magnesium Standard Stock Solution (1000 mg/L): Dissolve 1.0135 g of magnesium sulfate heptahydrate (MgSO₄·7H₂O), previously dried at 105°C for 2 hours, in deionized water and dilute to 100 mL in a volumetric flask.

• Working Magnesium Standards: Prepare a series of working standards by diluting the stock solution with deionized water to cover the expected concentration range of the water samples (e.g., 0.5, 1, 2, 5, and 10 mg/L).

• Masking Solution: Prepare a solution containing 1% (w/v) EGTA and 1% (v/v) triethanolamine in deionized water.

• Deionized Water: High-purity, magnesium-free.

• Spectrophotometer: Capable of measurements in the visible range.

• Cuvettes: 1 cm path length.

• Volumetric flasks, pipettes, and other standard laboratory glassware.

Sample Preparation

• Collect water samples in clean plastic or glass bottles.

• If the samples contain particulate matter, filter them through a 0.45 µm membrane filter.

• If the expected magnesium concentration is high, dilute the sample with deionized water to bring it within the linear range of the calibration curve.

Analytical Procedure

• Pipette 10 mL of the water sample (or a diluted aliquot) into a 25 mL volumetric flask.

• Add 1 mL of the masking solution and mix well. Allow to stand for 5 minutes to ensure complete masking of interfering ions.

• Add 2 mL of the ammonia buffer (pH 10.5) and mix.

• Add 1 mL of the Alizarin Blue Black B solution, and then dilute to the 25 mL mark with deionized water.

• Mix the solution thoroughly and allow it to stand for 15 minutes for full color development.

• Prepare a reagent blank using 10 mL of deionized water instead of the sample and follow the same procedure.

• Measure the absorbance of the samples and standards against the reagent blank at the wavelength of maximum absorbance (λmax). Note: The λmax for the Mg-Alizarin Blue Black B complex should be determined experimentally by scanning the absorbance of a magnesium standard treated with the reagents from 400 to 700 nm. Based on similar dyes, a λmax in the range of 550-650 nm is expected.

Calibration Curve

• Prepare a series of working standards with known magnesium concentrations (e.g., 0, 0.5, 1, 2, 5, 10 mg/L) by diluting the stock solution.

• Treat each standard with the same procedure as the samples (steps 1-7 in section 4.3).

• Plot a graph of absorbance versus magnesium concentration.

• Perform a linear regression analysis to obtain the equation of the calibration curve (y = mx + c) and the correlation coefficient (R²). An R² value > 0.99 is desirable.

Data Presentation and Interpretation

The concentration of magnesium in the water samples can be calculated from the calibration curve using the following equation:

Magnesium Concentration (mg/L) = (Absorbance of Sample - y-intercept) / slope

If the sample was diluted, the calculated concentration must be multiplied by the dilution factor.

Example Calibration Data

Magnesium Concentration (mg/L)	Absorbance at λmax
0.0	0.000
0.5	0.125
1.0	0.250
2.0	0.500
5.0	1.250
10.0	2.500

Experimental Workflow and Diagrams

Experimental Workflow Diagram

Caption: Experimental workflow for magnesium determination.

Logical Relationship of Interferences and Masking

Sources

• 1. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Manganese using Eriochrome Blue Black B

This Application Note is designed for researchers and analytical scientists requiring a robust, high-sensitivity protocol for the quantitative determination of Manganese (Mn) using Eriochrome Blue Black B (EBBB) , also known as Calcon.

Unlike standard permanganate oxidation methods, this protocol leverages the complexometric properties of EBBB for trace-level detection, suitable for pharmaceutical raw materials, environmental water quality, and biological matrices.

Method: Spectrophotometric Chelation & Complexometric Titration Analyte: Manganese (Mn/Mn²⁺) Reagent: Eriochrome Blue Black B (Calcon) [CAS: 3564-14-5]

Introduction & Principle

Manganese is a critical trace element in biological systems and a potential impurity in pharmaceutical synthesis. While Atomic Absorption Spectroscopy (AAS) is standard, spectrophotometric methods using azo dyes offer a cost-effective, high-throughput alternative for routine screening.

Eriochrome Blue Black B (EBBB) is an o,o'-dihydroxyazo dye. In alkaline media (pH ~10), it functions as a tridentate ligand.

• The Mechanism: The free EBBB dye exists as a blue species (

  or ) in alkaline buffers. Upon introduction of Mn²⁺, the metal displaces phenolic protons to form a stable, pink/red chelate complex ( ).

• The Challenge: Mn²⁺ is thermodynamically unstable in alkaline solutions, rapidly oxidizing to MnO₂ (brown precipitate). This protocol incorporates a Redox Stabilization Step using Ascorbic Acid or Hydroxylamine Hydrochloride to lock Manganese in the +2 oxidation state.

Spectral Characteristics[1][2][3][4][5][6][7]

• Free Dye (

  ): ~635 nm (Blue)

• Mn-EBBB Complex (

  ): ~530–550 nm (Pink/Red)

• Isosbestic Point: The transition allows for either "Positive" quantification (increase in Complex Absorbance) or "Negative" quantification (decrease in Free Dye Absorbance). This protocol focuses on the Complex Formation method for higher sensitivity.

Materials & Reagents

All reagents must be ACS Reagent Grade or higher. Use deionized water (

).

A. Reagents[2][8][9][10][11][12]

• Eriochrome Blue Black B Solution (0.05% w/v): Dissolve 0.05 g of EBBB in 100 mL of Methanol. Note: Prepare fresh weekly; azo dyes degrade under light.

• Manganese Stock Standard (1000 ppm): Dissolve 3.076 g of

  in 1 L of water containing 1 mL concentrated .

• Ammonia Buffer (pH 10.0): Dissolve 67.5 g

  in 570 mL concentrated . Dilute to 1 L with water.

• Stabilizing Agent (Redox Buffer): 10% (w/v) Hydroxylamine Hydrochloride (

  ) OR Ascorbic Acid solution (freshly prepared).

• Masking Agent (Optional): Triethanolamine (TEA) (20% v/v aqueous solution) to mask Iron/Aluminum.

Experimental Protocol: Spectrophotometric Determination

This workflow is optimized for trace Manganese (0.5 – 10.0 ppm range).

Step 1: Sample Pre-Treatment

• Liquid Samples: Filter through 0.45 µm membrane to remove particulates.

• Solid Samples: Digest using

  method, evaporate to near dryness, and reconstitute in 0.01 M HCl.

Step 2: Reaction Setup (Standard Curve & Samples)

Perform the following in 25 mL volumetric flasks.

Reagent / Step	Blank (mL)	Std 1 (mL)	Std 2 (mL)	Std 3 (mL)	Sample (mL)
Sample/Std	0	1.0	2.0	5.0	5.0
Stabilizer (Ascorbic Acid)	1.0	1.0	1.0	1.0	1.0
Masking Agent (TEA)	1.0	1.0	1.0	1.0	1.0
Mix and wait 2 mins	Wait	Wait	Wait	Wait	Wait
Buffer (pH 10)	2.0	2.0	2.0	2.0	2.0
EBBB Dye Soln	2.0	2.0	2.0	2.0	2.0
DI Water	to 25 mL	to 25 mL	to 25 mL	to 25 mL	to 25 mL

Critical Note: The order of addition is non-negotiable. You must add the Stabilizer (Ascorbic Acid) before the Buffer. Adding Buffer first will precipitate MnO₂ immediately.

Step 3: Measurement[8]

• Allow the solution to develop color for 10 minutes at room temperature.

• Transfer to a 1 cm quartz cuvette.

• Spectral Scan: For the first run, scan the "Std 3" against the "Blank" from 400 nm to 700 nm to identify the exact

  of the complex (typically ~535 nm).

• Measure Absorbance (

  ) at the determined .[1]

Data Analysis & Validation

Calculation

Calculate the concentration using the linear regression equation from the standard curve:

Where:

• = Absorbance[2][3]
• = Concentration (ppm)[4]
• = Slope (Sensitivity)
• = Intercept[5]

Validation Criteria (Self-Validating System)

• Linearity:

  for the range 0.5 – 10 ppm.

• Stability: Absorbance should not deviate >5% within 30 minutes.

• Recovery: Spike samples with known Mn concentration; recovery must be 95–105%.

Interference Management

EBBB is a non-specific chelator. Interferences must be chemically masked.

Interfering Ion	Masking Strategy	Mechanism
Iron (Fe³⁺)	Add 1 mL Triethanolamine (TEA)	Forms stable Fe-TEA complex, preventing Fe-EBBB reaction.
Aluminum (Al³⁺)	Add 1 mL TEA or Fluoride	Forms Al-Fluoride complex.
Zinc (Zn²⁺) / Copper (Cu²⁺)	Add Potassium Cyanide (KCN)*	Safety Warning: Forms cyanide complexes. Only use if necessary and with strict safety protocols.
Calcium/Magnesium	pH Control / Blank Subtraction	At pH 10, Ca/Mg also react.[6] If Ca/Mg levels are high (e.g., hard water), this method is not recommended without prior ion-exchange separation.

Visualization: Reaction Logic & Workflow

Figure 1: Step-by-step reaction workflow ensuring manganese stability and selective complexation.

Figure 2: Spectral shift mechanism. Quantification is based on the formation of the Pink complex (Absorbance increase at ~535nm).

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Brown Precipitate	Oxidation of Mn²⁺ to MnO₂	Ensure Ascorbic Acid is added before the pH 10 buffer. Check reagent freshness.
Fading Color	Dye instability or Photo-bleaching	Prepare EBBB solution fresh. Keep samples in the dark during incubation.
High Blank Absorbance	Contaminated Reagents	Use trace-metal grade acids and buffers. Check water quality.
No Color Change	pH incorrect	Verify pH is 10 ± 0.2. EBBB does not complex Mn effectively at acidic pH.

References

• Schwarzenbach, G., & Biedermann, W. (1948). Komplexone X. Erdalkalikomplexe von o,o'-Dioxyazofarbstoffen. Helvetica Chimica Acta. (Fundamental basis of azo-dye complexometry).
• Vogel, A. I.Vogel's Textbook of Quantitative Chemical Analysis, 6th Ed. Prentice Hall.

• Chiswell, B., et al. (1990). Spectrophotometric methods for the determination of manganese. Talanta, 37(2), 237-259. Available at: [Link]

• PubChem. Eriochrome Blue Black B Compound Summary. National Library of Medicine. Available at: [Link]

Sources

• 1. rjptonline.org [rjptonline.org]
• 2. Spectrophotometric methods for the determination of manganese - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. jmscience.com [jmscience.com]
• 5. scielo.br [scielo.br]
• 6. Eriochrome Black T - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Alizarin Blue Black B Assay Optimization

Topic: Removing Metal Interference in Alizarin Blue Black B (Mordant Black 13) Assays Audience: Analytical Chemists, Geochemists, and Drug Development Researchers

Diagnostic Hub: Interference Identification Workflow

Before altering your protocol, use this diagnostic logic to pinpoint the source of interference. Metal interference typically manifests as either a falsely elevated baseline (positive interference) or signal suppression (negative interference).

Figure 1: Diagnostic logic tree for identifying and resolving metal interference in Alizarin Blue Black B assays. Follow the path based on your experimental observation (High Blank vs. Low Recovery).

Technical Deep Dive: The Mechanism of Interference

Alizarin Blue Black B (ABBB), also known as Mordant Black 13 , is a phenolic azo dye that functions as a non-specific chelating agent. It contains hydroxyl (-OH) and azo (-N=N-) groups that form stable coordinate covalent bonds with metal cations.

• The Problem: ABBB is "promiscuous." While often used for Uranium (VI) or Calcium determination, it has a high affinity for Iron (III) , Aluminum (III) , and Copper (II) .

• The Interference Mechanism:

  • Bathochromic Shift: Interfering metals form complexes that absorb at the same wavelength as your analyte (typically ~600–650 nm), causing false positives.

  • Competitive Binding: High concentrations of interfering ions (like

    or in water samples) outcompete the analyte for the dye, lowering sensitivity.

To solve this, we rely on Masking Agents —compounds that bind the interfering metal more strongly than ABBB does, but do not bind the target analyte.

Troubleshooting Guide (Q&A)

Issue 1: High Background Signal (Dark Blank)

Q: My reagent blank (buffer + dye) is dark blue/violet instead of the expected light color. Is my dye degraded? A: It is likely trace metal contamination, not dye degradation. ABBB is extremely sensitive to trace Iron (Fe) and Calcium (Ca) .

• Causality: Standard laboratory glassware, especially if washed with tap water, retains adsorbed Ca and Fe ions. ABBB strips these ions off the glass, forming a colored complex.

• Solution: Implement the Acid Wash Protocol (see Section 4).

• Verification: Prepare a blank using LC-MS grade water and plasticware (polypropylene) instead of glass. If the background drops, your glassware is the culprit.

Issue 2: Iron Interference in Uranium Analysis

Q: I am measuring Uranium in geological samples, but Iron is causing positive interference. EDTA masks the Uranium too. What can I use? A: You cannot use EDTA as it is a non-selective chelator. For Iron (Fe) interference, Ascorbic Acid is the gold standard masking agent.[1][2][3]

• Mechanism: ABBB binds strongly to

  . Ascorbic acid reduces to .[1] The -ABBB complex is much less stable and does not absorb significantly at the Uranium detection wavelength.

• Protocol: Add 2 mL of 10% fresh Ascorbic Acid solution per 25 mL sample before adding the dye.

• Limit: This effectively masks Iron up to ~3000 ppm [1, 2].[1][2][3][4]

Issue 3: Aluminum Interference

Q: My sample contains Aluminum, which reacts slowly with the dye, causing the absorbance to drift over time. A: Aluminum (Al) is a notorious slow-reactor. To mask it, use Triethanolamine (TEA) or Fluoride .

• Protocol: Add 1-2 mL of 10% Triethanolamine.

• Caution: If your analyte is Uranium , avoid high concentrations of Fluoride as it can quench the Uranium signal. Use TEA or Tartrate instead.

Validated Protocols

Protocol A: Critical Glassware Cleaning (Acid Wash)

Required for all trace metal assays using ABBB.

• Soak: Submerge all glassware in 10% Nitric Acid (HNO₃) or HCl for at least 12 hours.

• Rinse: Rinse 3 times with distilled water, followed by 3 rinses with Deionized (Milli-Q) water .

• Dry: Air dry in a dust-free cabinet. Do not use paper towels (they contain Calcium).

Protocol B: Masking Agent Preparation

Use these agents to suppress specific interferences.

Interfering Metal	Masking Agent	Preparation	Mechanism
Iron ( )	Ascorbic Acid	10% w/v in water (Fresh)	Reduces (non-binding)
Aluminum ( )	Triethanolamine	10% v/v in water	Forms stable Al-TEA complex
Copper ( )	Thiourea	5% w/v in water	Precipitates/Complexes Cu
Calcium ( )	EGTA	0.1 M (pH 8.0)	Selectively binds Ca over Mg/U

Protocol C: Solvent Extraction (The "Nuclear Option")

If masking fails (e.g., complex soil matrices), separate the Uranium from the matrix.

• Adjust pH: Acidify sample to pH 1–2.

• Extract: Add an equal volume of Ethyl Acetate or Tributyl Phosphate (TBP) in kerosene.

• Mix: Shake vigorously for 2 minutes. Uranium (VI) selectively transfers to the organic phase.

• Strip: Separate phases. Back-extract (strip) the Uranium from the organic phase using water (pH 7).

• Assay: Proceed with ABBB assay on the aqueous strip.

References

• Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S. (Applicable to ABBB/Mordant Black 13 due to structural homology). Turkish Journal of Earth Sciences.

• Spectrophotometric Determination of Trace Elements. (General principles of masking Fe with Ascorbic Acid). ResearchGate.[5]

• Masking Agents and Indicators For EDTA Titrations.

• Alizarin Blue Black B Product Data. (Verification of CAS 1324-21-6 and synonyms). CalPacLab.

Sources

• 1. Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Calcium Titration with Eriochrome Blue Black B (Calcon)

Executive Summary: The "Buffer" Misconception

If you are looking for a standard "buffer" (like the ammonia-ammonium chloride used for Total Hardness), stop immediately. Eriochrome Blue Black B (EBBB/Calcon) requires a pH of 12.0 – 13.0.

At this pH, traditional buffers are ineffective. Instead, the "buffering" action is achieved by maintaining a high concentration of Hydroxide ions (OH⁻) using a strong base, typically Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH).

The Optimal System:

• Reagent: 1N (1 M) to 8N (8 M) Sodium Hydroxide (NaOH).

• Target pH: 12.5 ± 0.5.

• Function: Precipitates Magnesium (Mg²⁺) to prevent interference and ensures the indicator binds selectively to Calcium (Ca²⁺).

Module 1: The Chemistry of Selectivity

Why pH 12.5 is Non-Negotiable

To achieve accurate Calcium data without Magnesium interference, you must exploit the solubility product constants (

) of the metal hydroxides.

• Magnesium Precipitation: At pH > 12, Magnesium ions react with the excess Hydroxide ions to form Magnesium Hydroxide, a white precipitate.[1]

  • Result: Mg is removed from the solution and cannot react with the EDTA or the indicator.[1]

• Calcium Solubility: Calcium Hydroxide (

  ) is significantly more soluble than . At pH 12.5, Calcium remains in ionic form ( ), available for titration.[2]

• Indicator Window: EBBB is a metallochromic indicator that forms a Pink/Red complex with Calcium at pH 12-13. Upon titration with EDTA, the Calcium is stripped from the indicator. When all Calcium is bound to EDTA, the free EBBB indicator returns to its native Blue color.

Visualization: The Reaction Pathway

Figure 1: The selective titration workflow. High pH is the critical gatekeeper that removes Magnesium interference.

Module 2: Validated Protocol (ASTM D511 Adapted)

This protocol is designed for self-validation. If the color transition is "muddy," refer to Module 3 immediately.

Reagents Preparation

Reagent	Concentration	Preparation Standard
pH Adjuster	1.0 N NaOH	Dissolve 40g NaOH in 1L CO₂-free water. Store in polyethylene (glass leaches silica at high pH).
Titrant	0.01 M EDTA	Standardize against primary standard Calcium Carbonate ( ).
Indicator	0.2% w/w	Grind 0.2g EBBB (Calcon) with 100g NaCl (solid dispersion is more stable than liquid solution).

Step-by-Step Methodology

• Aliquot: Transfer 50.0 mL of sample into a 250 mL Erlenmeyer flask.

• Acidification (Optional): If the sample has high alkalinity or suspended solids, acidify slightly with HCl and boil to remove

  , then cool.

• pH Adjustment (The Critical Step):

  • Add 2.0 mL of 1 N NaOH .

  • Check: Verify pH is between 12.0 and 13.0 using a pH meter.

  • Observation: If Mg is present, you may see a fine white turbidity (

    ). Do not filter this.

• Indicator Addition: Add ~0.2g of the powdered EBBB/NaCl mixture.

  • Start Color: Solution should turn bright Pink/Wine Red .

• Titration: Titrate with 0.01 M EDTA.

  • Technique: Swirl continuously. The Mg precipitate may redissolve slightly if the pH drops; add more NaOH if the run is long.

• Endpoint: The color changes from Pink

  Purple Pure Blue .

  • Stop: The endpoint is the first appearance of a stable blue with no red tint.[3]

Module 3: Troubleshooting & Diagnostics

Issue: "The endpoint is purple or muddy, never blue."

This is the most common failure mode. It is usually caused by Indicator "Blocking" by heavy metals.

Potential Cause	Mechanism	Corrective Action
Trace Copper/Zinc	Cu/Zn bind irreversibly to EBBB, preventing the release of the blue form.	Add 2-3 drops of Sodium Sulfide solution or KCN (with extreme caution) before adding the indicator. This masks heavy metals.
Old Indicator	EBBB oxidizes in solution (liquid form).	Always use the solid dispersion (ground with NaCl). If using liquid, prepare fresh weekly.
pH Drift	pH dropped below 12 during titration.	Mg begins to react with EDTA, blurring the endpoint. Add more NaOH to maintain pH > 12.[1]
Phosphate Interference	High phosphates precipitate Calcium.[4]	Dilute the sample.[4][5][6][7] If phosphate > 500 ppm, this method is invalid; use Atomic Absorption (AA).

Module 4: Frequently Asked Questions (FAQ)

Q: Can I use the Ammonia buffer (pH 10) from my Total Hardness kit? A: NO. At pH 10, Magnesium does not precipitate. The EBBB indicator will react with both Calcium and Magnesium (though preferentially Calcium), but the endpoint will be sluggish, and the stoichiometry will be incorrect for "Calcium Hardness." You must use NaOH to reach pH 12+.[1]

Q: Why do I see a white precipitate before I even start titrating? A: That is a good sign. It is Magnesium Hydroxide (

).[8] It confirms your pH is high enough. Do not filter it out; EDTA will ignore it at pH 12.5 and only attack the dissolved Calcium.

Q: Is Calcon the same as Eriochrome Black T (EBT)? A: No.

• EBT: Used at pH 10. Measures Total Hardness (Ca + Mg).[9]

• Calcon (EBBB): Used at pH 12.[1][8]5. Measures Calcium only.

• Warning: They are visually similar powders but chemically distinct in their

  values.

Q: My sample is very hard water (>500 ppm). The color change is instant. A: You have overshot the capacity of the indicator or the titrant. Dilute the sample 1:10 with distilled water and repeat. The Mg precipitate might be trapping Calcium physically (coprecipitation). Dilution mitigates this.

References

• ASTM International. (2021). ASTM D511-14(2021) Standard Test Methods for Calcium and Magnesium in Water.[3] West Conshohocken, PA.

• Vogel, A. I. (1989). Vogel's Textbook of Quantitative Chemical Analysis (5th ed.). Longman Scientific & Technical.

• Sigma-Aldrich. (n.d.). Eriochrome Blue Black B Product Specification and Application Note.

• Schwarzenbach, G., & Flaschka, H. (1969). Complexometric Titrations.[1][3][4][6][7][9][10][11] Methuen & Co Ltd. (The foundational text establishing the pH 12 masking protocol).[1][2]

Sources

• 1. www1.udel.edu [www1.udel.edu]
• 2. img.antpedia.com [img.antpedia.com]
• 3. file.yizimg.com [file.yizimg.com]
• 4. metrohm.com [metrohm.com]
• 5. appsearch.kyoto-kem.com [appsearch.kyoto-kem.com]
• 6. scribd.com [scribd.com]
• 7. img.antpedia.com [img.antpedia.com]
• 8. Chimactiv - Interactive numerical educational resources for the analysis of complex media [chimactiv.agroparistech.fr]
• 9. canterbury.ac.nz [canterbury.ac.nz]
• 10. gspchem.com [gspchem.com]
• 11. Eriochrome Black T - Wikipedia [en.wikipedia.org]

Technical Support Center: Iron Masking in Eriochrome Blue Black B Titration

[1]

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Overcoming Iron (Fe³⁺) Interference in Complexometric Titrations Indicator: Eriochrome Blue Black B (Calcon / Solochrome Black 6B)[1]

Diagnostic Hub: Is Iron Your Problem?

Before modifying your protocol, confirm that Iron (Fe³⁺) is the source of your interference.[1] Iron is a notorious "blocking ion" in complexometric titrations involving azo dyes like Eriochrome Blue Black B (EBBB).[1]

Troubleshooting Q&A

Q: My solution turns red/violet immediately upon adding the indicator, even before I start titrating. Why? A: This is the classic "Blocking Effect."[1] Trace Iron (Fe³⁺) in your sample has formed an extremely stable complex with the EBBB indicator.[1] This complex is more stable than the Metal-Indicator complex you want to form (Ca-EBBB) and, critically, it is often more stable than the Metal-EDTA complex.[1] The indicator is effectively "locked" in its red form and will not turn blue at the endpoint.

Q: The endpoint is "dragging" or indistinct (smudgy violet to blue). A: You likely have partial blocking. Some indicator molecules are free to cycle, but a fraction are bound to Iron.[1] As you titrate, the Iron-bound indicator releases very slowly (kinetically slow) or not at all, causing a mixed color at the endpoint rather than a sharp snap to blue.[1]

Q: I see a brown precipitate when I adjust the pH to 12. A: This is likely Ferric Hydroxide (

).[1] While precipitation technically removes Fe from the liquid phase, the precipitate can physically adsorb the indicator dye (coprecipitation), causing erratic results and a fading endpoint color.[1]

The Chemist's Toolkit: Selecting a Masking Agent

To fix this, we use Masking Agents .[1][2][3] These are ligands that bind Iron more strongly than the indicator does, but weakly enough that they don't strip the target metal (Calcium/Magnesium) from the titrant (EDTA).[1]

Primary Recommendation: Triethanolamine (TEA)[1]

• Best For: High pH titrations (pH > 10), specifically for Calcium determination using EBBB.[1]

• Mechanism: TEA forms a stable, colorless complex with Fe³⁺ (

  ) in alkaline solutions.[1]

• Why it wins: Unlike other agents, TEA prevents the precipitation of

  at pH 12, keeping the solution clear for photometric or visual detection.[1]

Secondary Recommendation: Potassium Fluoride (KF)[1]

• Best For: Situations where TEA is unavailable or causes kinetic issues with other trace metals (like Al³⁺).[1]

• Mechanism: Forms the stable hexafluoroferrate complex (

  ).[1]

• Warning: Fluoride can precipitate Calcium as

  if added in large excess, potentially ruining a Calcium titration.[1] Use sparingly.

Comparison of Agents

Agent	Target Interferences	pH Range	Pros	Cons
Triethanolamine (TEA)	Fe³⁺, Al³⁺, Mn²⁺	10–13	Solubilizes precipitates; Non-toxic compared to CN⁻.[1]	Viscous; requires vigorous mixing.[1]
Ascorbic Acid	Fe³⁺ (Reduces to Fe²⁺)	Acidic to Neutral	Fe²⁺ interferes less with EBBB than Fe³⁺.[1]	Solutions oxidize over time; must be fresh.[1]
Potassium Cyanide	Zn²⁺, Cu²⁺, Ni²⁺, Co²⁺	10	Extremely effective for heavy metals.[1]	High Toxicity. Does not mask Fe effectively in all conditions.[1]

Mechanistic Visualization

The following diagrams illustrate the "Blocking" problem and the "Masking" solution.

Caption: Iron (Fe³⁺) irreversibly binds EBBB (left). Adding TEA sequesters Iron, leaving EBBB free to detect Calcium (right).[1]

Standard Operating Procedure (SOP)

Protocol: Calcium Determination in the Presence of Trace Iron using EBBB. Reagent: 0.05M EDTA Standard Solution.

Step-by-Step Workflow

• Sample Preparation: Pipette your aliquot of sample solution (containing Ca²⁺ and trace Fe³⁺) into a 250 mL Erlenmeyer flask.

• Acidification (Critical Pre-Step): If the sample is already basic, neutralize it with dilute HCl.[1] Why? We need Fe ions free in solution before adding the masking agent.

• Add Masking Agent (The "Lock"):

  • Add 5 mL of 30% (v/v) Triethanolamine (TEA) solution.

  • Technique: Swirl vigorously for 30 seconds. The solution must be mixed thoroughly to ensure all Iron is complexed by TEA before the pH rises.

• Alkalization:

  • Add 2-4 mL of 20% Sodium Hydroxide (NaOH) (or enough to reach pH 12–13).

  • Observation: The solution should remain clear. If it was cloudy due to Fe(OH)₃, the TEA should clarify it.[1]

• Add Indicator:

  • Add approx. 0.1 g of EBBB (Calcon) solid mixture (1:100 in Na₂SO₄) or 3-4 drops of solution.

  • Color Check: Solution should be Pink/Wine Red (indicating Ca-EBBB complex).[1] If it is Blue, no Calcium is present (or Iron blocked it, but TEA prevents this).[1]

• Titration:

  • Titrate with 0.05M EDTA.[1][4]

  • Endpoint: Color change from Pink/Red

    Pure Blue .

Decision Logic for Troubleshooting

Use this logic flow to diagnose persistent issues during the experiment.

Caption: Decision tree for resolving endpoint issues. Always prioritize masking Iron before checking indicator stability.

References

• Vogel, A. I. (1989).[1] Vogel's Textbook of Quantitative Chemical Analysis (5th ed.).[1][5][6][7][8] Longman Scientific & Technical.[1][7][8] (See Section 10.47: "Masking and Demasking Agents" and Section 10.54 for Calcium titration).[1][5]

• Sigma-Aldrich. (n.d.).[1] Eriochrome Blue Black B Product Specification. Merck KGaA.[1] [1]

• Schwarzenbach, G., & Flaschka, H. (1969).[1] Complexometric Titrations. Methuen & Co Ltd.[1] (Foundational text on the theory of blocking indicators and masking).

Sources

• 1. Eriochrome Black T - Wikipedia [en.wikipedia.org]
• 2. Masking & Demasking Reagents and Estimation of Magnesium Sulphate, and Calcium Gluconate | Pharmaguideline [pharmaguideline.com]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. gspchem.com [gspchem.com]
• 5. ngc.digitallibrary.co.in [ngc.digitallibrary.co.in]
• 6. scribd.com [scribd.com]
• 7. scribd.com [scribd.com]
• 8. Vogel's Textbook of Quantitative Chemical Analysis - Arthur Israel Vogel, G. H. Jeffery - Google Books [books.google.com]

Technical Support Center: Complexometric Titration for Water Hardness

Status: Operational Topic: Troubleshooting Indistinct Color Changes (Endpoint Fading/Blocking) Method: EDTA Titrimetry (Standard Method 2340 C / ASTM D1126) Audience: Analytical Chemists, QC Researchers, Process Engineers

Executive Summary: The Chemistry of the Endpoint

In a standard complexometric titration for water hardness, the distinct "snap" from wine-red to pure blue relies on a delicate competition between the chelating agent (EDTA) and the indicator (Eriochrome Black T or Calmagite) for metal ions (

, ).[1][2]

The sharp endpoint occurs because the Formation Constant (

) of the Metal-EDTA complex is significantly higher than that of the Metal-Indicator complex.

The Problem: When the color change is indistinct (gray, purple, or fading), it indicates that this equilibrium is disrupted—usually by Interference "Blocking" (trace heavy metals binding the indicator irreversibly) or pH excursion (altering the indicator's protonation state).

Troubleshooting Module: The "Muddy" or Absent Endpoint

Symptom: The solution turns a muddy purple, gray, or never reaches a true blue, even with excess EDTA. Diagnosis: Indicator Blocking. Trace transition metals (Fe, Cu, Al, Ni, Zn) form irreversible complexes with the indicator. The EDTA cannot displace these metals, so the indicator remains partially red/complexed.

Corrective Protocol: Chemical Masking

Do not simply add more indicator. You must sequester the interfering metals before adding the indicator.

Step-by-Step Workflow:

• Acidify & Boil (Optional for high organics): If the sample contains organic ligands, digest with

  first.

• Neutralize: Bring sample to room temperature.

• Add Masking Agent: Add the appropriate agent (see Table 1) before adding the buffer and indicator.

• Buffer: Adjust to pH

  .

• Titrate: Proceed immediately.

Table 1: Masking Agent Selection Guide

Interfering Metal	Recommended Masking Agent	Mechanism	Notes
Aluminum ( ), Iron ( )	Triethanolamine (TEA)	Chelation	Add 1-2 mL of 1:1 TEA solution. Effective and safer than cyanide.
Copper ( ), Zinc ( )	Sodium Sulfide ( )	Precipitation	Precipitates metals as insoluble sulfides. Solution may turn cloudy (filter if needed).
General Heavy Metals (Cd, Zn, Ni, Cu)	Potassium Cyanide (KCN)	Strong Complexation	DANGER: Toxic.[2] Use only if required by specific SOP (e.g., ASTM D1126). Requires alkaline pH before addition to prevent HCN gas.
Magnesium Absence	Mg-EDTA	Kinetic enhancement	If analyzing pure Ca samples, EBT endpoint is poor. Add trace Mg-EDTA to sharpen the transition.

Visualization: The Blocking Mechanism

The following diagram illustrates how interferences disrupt the standard titration flow.

Troubleshooting Module: The "Creeping" Endpoint

Symptom: The solution turns blue at the endpoint but reverts to purple/red within seconds to minutes. Diagnosis: Precipitate Dissolution. The sample likely contains suspended Calcium Carbonate (

) or Magnesium Hydroxide ( ). As EDTA sequesters the dissolved ions, the solid particles slowly redissolve, releasing more metal ions that re-complex with the indicator.

Corrective Protocol: Time & Filtration

• Filtration: If the water sample is turbid or known to have high alkalinity, filter through a 0.45 µm membrane filter prior to titration.

• Time Limit: Complete the titration within 5 minutes of adding the buffer. Prolonged exposure to pH 10 allows

  to precipitate from atmospheric or existing bicarbonate.

• Dilution: If hardness is extremely high (>500 mg/L), dilute the sample with distilled water to reduce precipitation kinetics.

Troubleshooting Module: The "Wrong" Color (Red/Purple Only)

Symptom: The indicator never turns blue, or the starting color is not the expected wine-red. Diagnosis: pH Excursion or Reagent Failure. EBT is an acid-base indicator as well as a metal indicator. It is only blue between pH 7 and 11 (when free).

• pH < 7: EBT is Red (looks like the metal complex).[2]

• pH > 11.5: EBT is Orange.[3]

• Oxidation: EBT solutions oxidize (turn brown/muddy) over time.

Corrective Protocol: Buffer & Reagent QC

• Check Buffer: Add buffer to a blank sample and measure pH. It must be 10.0 ± 0.1 . If the buffer is old, ammonia may have evaporated, lowering the pH.

• Fresh Indicator: EBT solutions in ethanol/methanol are unstable (shelf life ~1-2 months).

  • Tip: Use solid indicator ground with NaCl (1:100 ratio) for indefinite shelf life.

• Temperature: Titrate at room temperature. Low temps slow the reaction (dragging endpoint); high temps decompose the indicator.[4]

Decision Tree for Troubleshooting

Frequently Asked Questions (FAQ)

Q: Can I use Calmagite instead of Eriochrome Black T? A: Yes, and it is often recommended. Calmagite operates on the same principle but is chemically more stable and produces a slightly sharper endpoint (Red

Blue) with less "muddy" transition phases than EBT [1].

Q: Why do I need to add Magnesium to my EDTA titrant or buffer? A: If your water sample contains only Calcium (common in some pharmaceutical process waters), the endpoint with EBT is poor because the Ca-EBT complex is weak. Adding a trace of Mg-EDTA ensures a sharp Mg-EBT endpoint, which EDTA displaces only after all Ca is bound [2].

Q: My sample turns blue immediately upon adding the indicator. Is the hardness zero? A: Likely yes, but verify. If the sample is extremely soft (< 2 mg/L), the indicator remains in its free (blue) form. To validate, perform a "spike recovery": add a known amount of Standard Calcium Solution. If the color turns red and titrates back to blue correctly, your zero result is valid.

References

• Standard Methods for the Examination of Water and Wastewater. Method 2340 C: EDTA Titrimetric Method.[5] American Public Health Association (APHA).

• ASTM International. ASTM D1126-17, Standard Test Method for Hardness in Water. ASTM International, West Conshohocken, PA, 2017.

• Sigma-Aldrich (Merck). Complexometric Titration: Determination of Total Hardness in Water. Application Note.

• Hach Company. Hardness, Total, EDTA Titration Method 8213. Water Analysis Handbook.

Sources

• 1. quora.com [quora.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ERIOCHROME BLACK T INDICATOR Solution | DUBI CHEM [dubichem.com]
• 4. Recreational water testing: Tips for anticipating and removing interferences and errors - Page 3 of 5 - Pool & Spa Marketing [poolspamarketing.com]
• 5. cefns.nau.edu [cefns.nau.edu]

Reference Data & Comparative Studies

Technical Comparison: Eriochrome Blue Black B vs. Calmagite for High-Precision Calcium Detection

Executive Summary

In the landscape of complexometric titration, Calmagite is widely recognized as the stable, shelf-ready successor to Eriochrome Black T (EBT).[1] However, for high-precision Calcium (Ca²⁺) detection , Eriochrome Blue Black B (EBBB) (C.I. 14640) offers distinct electrochemical and photometric advantages that are often overlooked.

While Calmagite excels in general water hardness testing (Mg²⁺ + Ca²⁺), EBBB demonstrates superior performance specifically for calcium quantification due to a higher metal-indicator stability constant (

) and enhanced endpoint precision in photometric applications. This guide analyzes the mechanistic superiority of EBBB for calcium-specific workflows and provides a self-validating protocol for its implementation.

Mechanistic Analysis: Why EBBB Outperforms Calmagite for Calcium

The choice between EBBB and Calmagite is not merely a matter of preference but of thermodynamic precision . The accuracy of a complexometric titration depends heavily on the conditional stability constant of the metal-indicator complex (

) relative to the metal-EDTA complex ( ).

The Stability Constant Advantage

For a sharp endpoint, the indicator must bind the metal tightly enough to prevent premature release (fading) but loosely enough to be fully displaced by EDTA at the equivalence point.

• Calmagite: Forms a Calcium complex with a

  of approximately 3.77 .

• Eriochrome Blue Black B: Forms a Calcium complex with a

  of 4.31 .[2]

Impact on Detection: The higher stability constant of EBBB (closer to the ideal range for Calcium titration) results in a sharper transition at the equivalence point. Calmagite’s lower affinity for Calcium can lead to a "trailing" endpoint where the color change is gradual, introducing user error or instrumental noise. EBBB’s tighter binding ensures the color change occurs precisely when the EDTA equivalent is reached.

Comparative Performance Data

In high-precision photometric titrations (0.01 M Ca²⁺), EBBB has been shown to yield lower standard deviations (higher precision) compared to Calmagite.

Feature	Eriochrome Blue Black B	Calmagite	Eriochrome Black T
CAS Number	3564-14-5	3147-14-6	1787-61-7
Log	4.31	3.77	3.91
Endpoint Precision (SD)	±0.0026	±0.0039	±0.0042
Optimal pH	10.9 - 11.5	10.0	10.0
Color Transition	Pink Blue	Red Blue	Wine Red Blue

Data Source: Derived from comparative photometric titration studies (e.g., Analyst, 1985).

Visualization: Competitive Chelation Pathway

The following diagram illustrates the thermodynamic competition that dictates endpoint sharpness.

Caption: Thermodynamic displacement pathway. EBBB's higher stability constant minimizes pre-equivalence dissociation, ensuring a sharper "step" transition.

Experimental Protocol: High-Precision Calcium Determination

This protocol utilizes EBBB for the photometric determination of Calcium, optimized for minimal interference and maximum reproducibility.

Reagents & Preparation[3][4][5][6][7][8][9]

• Buffer Solution (pH 11): Dissolve 70 g of Ammonium Chloride in 570 mL of concentrated Ammonium Hydroxide. Dilute to 1 L with deionized water. Note: pH 11 is preferred for EBBB to ensure optimal conditional stability.

• EBBB Indicator Solution (0.1%): Dissolve 0.1 g of Eriochrome Blue Black B (sodium salt) in 100 mL of Methanol. Stability: Fresh preparation recommended weekly, though methanolic solutions are relatively stable.

• EDTA Standard (0.01 M): Dry disodium EDTA dihydrate at 80°C for 2 hours. Weigh exactly 3.722 g and dilute to 1 L.

Step-by-Step Workflow

Step 1: Sample Pre-treatment Aliquot 50.0 mL of the sample containing Calcium into a titration vessel. If the sample is acidic, neutralize with 1 M NaOH until pH ~7.

Step 2: Matrix Conditioning Add 5.0 mL of the pH 11 Buffer . Critical Check: Verify pH is between 10.8 and 11.2. EBBB performs optimally in this slightly more alkaline range compared to Calmagite's pH 10.

Step 3: Indicator Addition Add 3-4 drops (approx. 0.2 mL) of the EBBB solution. Observation: The solution should turn a distinct Pink/Fuchsia . If the solution is blue, no Calcium is present (or concentration is below detection limit).

Step 4: Photometric Titration (Recommended) For maximum precision, use a spectrophotometer or photometric probe set to 635 nm (EBBB's absorption max for the free dye).

• Zero: Set zero with a blank buffer solution.

• Titrate: Add EDTA in 0.1 mL increments.

• Endpoint: The absorbance at 635 nm will remain low (pink complex absorbs less at 635 nm) and then rise steeply as free Blue EBBB is released.

Step 5: Visual Titration (Alternative) Titrate with 0.01 M EDTA until the color changes from Pink to a Pure Blue . Self-Validation: The endpoint is reached when the addition of one more drop produces no further deepening of the blue hue.

Workflow Logic Diagram

Caption: Operational workflow for EBBB-based Calcium detection, distinguishing between visual and photometric endpoints.

Data Presentation & Troubleshooting

Interference Management

EBBB, like other azo dyes, is sensitive to trace heavy metals (Cu, Fe) which can block the indicator (preventing the color change).

Interference	Symptom	Mitigation Strategy
Copper / Iron	Endpoint is indistinct or off-color	Add masking agent: Triethanolamine or Potassium Cyanide (with extreme caution) before adding dye.
Magnesium	"Dragging" endpoint	At pH 11, Mg is partially precipitated, but for strict Ca selectivity, add 0.1M NaOH to raise pH to 12 (precipitating Mg(OH)₂) or use a masking agent. Note: EBBB is usable at pH 12, unlike EBT.
Carbonates	Precipitate formation	Boil sample to remove CO₂ prior to buffering.

Self-Validating System

To ensure the protocol is working correctly:

• Spectral Check: Run a scan of the Free Indicator vs. the Metal-Indicator complex. The Free EBBB should peak ~635 nm, while the Ca-EBBB complex should peak ~520 nm (Pink).

• Spike Recovery: Spike a sample with a known concentration of Calcium Standard. Recovery should be 100 ± 2%.

References

• Analyst (RSC). (1985). Photometric Titration of Group II Metal Ions with EDTA Using Very Precise Linear Extrapolation End-point Location. (Comparative study of EBBB, Calmagite, and EBT precision).

• Yale Journal of Marine Research. Determination of Calcium and Magnesium in Sea Water. (Validation of EBBB for alkaline earth titration).

• Smolecule. Eriochrome Blue Black B (CAS 3564-14-5) Technical Data. (Spectral properties and solubility data).

• GSP Chem. Eriochrome Blue Black B for Metal Ion Detection. (General application notes).

Sources

• 1. nbinno.com [nbinno.com]
• 2. (PDF) Photometric Titration of Group II Metal Ions with EDTA Using Very Precise Linear Extrapolation End-point Location [academia.edu]

A Comparative Guide to Metal Ion Indicators for Hardness Titration in High-Salinity Matrices: Evaluating Eriochrome Blue Black B

Introduction: The Analytical Challenge of High-Salinity Water

The determination of water hardness, defined as the sum of calcium and magnesium concentrations, is a critical parameter in industrial processes, environmental monitoring, and pharmaceutical applications.[1] The standard method for this analysis is complexometric titration with ethylenediaminetetraacetic acid (EDTA).[2][3] While this technique is robust for freshwater samples, its accuracy is significantly challenged in high-salinity matrices such as seawater, brine, or certain industrial effluents.

High ionic strength and the presence of competing ions in these samples can lead to indistinct or "sluggish" titration endpoints, causing considerable analytical error. The choice of the metallochromic indicator, a dye that changes color upon complexing with metal ions, is therefore paramount to achieving accuracy and precision.[4] This guide provides an in-depth comparison of Eriochrome Blue Black B (EBB), a common complexometric indicator, with viable alternatives—notably Calmagite and Murexide—for the analysis of total and calcium hardness in high-salinity water. We will delve into the chemical principles, present comparative performance data, and provide validated experimental protocols to guide researchers in selecting the optimal indicator for their specific application.

The Principle of Complexometric Hardness Titration

Complexometric titration for water hardness relies on the superior affinity of EDTA, a hexadentate chelating agent, for divalent cations like Ca²⁺ and Mg²⁺ compared to the metallochromic indicator.[5][6] The process, conducted at a buffered pH of approximately 10 for total hardness, can be summarized in three key stages.[7]

• Initial State: A metallochromic indicator (HIn) is added to the water sample, where it forms a distinctly colored complex (e.g., wine-red) with a portion of the free Mg²⁺ and Ca²⁺ ions.[5]

• Titration: As the EDTA titrant is added, it first complexes with the free Ca²⁺ and Mg²⁺ ions in the solution. Because the Metal-EDTA complex is more stable than the Metal-Indicator complex, the EDTA will then begin to displace the metal ions from the indicator.[4]

• Endpoint: The endpoint is reached when all metal ions have been complexed by EDTA. This releases the indicator back to its free, un-complexed form, resulting in a sharp color change (e.g., to sky blue).[5]

The success of this method hinges on the stability of the indicator's metal complex and the clarity of the color change at the endpoint.[4]

Figure 1: Simplified workflow of complexometric titration for water hardness.

Comparative Analysis of Indicators for Total Hardness

For total hardness (Ca²⁺ + Mg²⁺), the choice of indicator is critical. The titration is performed at a pH of 10, typically using an ammonia-ammonium chloride buffer.[7]

Eriochrome Blue Black B (EBB) and Eriochrome Black T (EBT)

Eriochrome Blue Black B (Colour Index No. 14640) is an azo dye used for the determination of several metal ions, including calcium and magnesium.[8][9] It functions similarly to the more commonly cited Eriochrome Black T (EBT).[10] While effective in many standard applications, EBT and by extension EBB, suffer from two significant drawbacks:

• Solution Instability: Aqueous and alcoholic solutions of EBT and EBB are unstable and tend to degrade over time, necessitating fresh preparation for reliable results.[11]

• Indistinct Endpoint: The color transition can be gradual and difficult to pinpoint accurately, especially in complex matrices.[5] This issue is often exacerbated in high ionic strength solutions, leading to subjective endpoint determination and reduced precision.

Calmagite: A Superior Alternative

Calmagite (1-(1-hydroxy-4-methyl-2-phenylazo)-2-naphthol-4-sulfonic acid) is structurally similar to EBT but offers significant advantages that make it a more reliable choice, particularly for challenging samples.[11][12]

• Exceptional Stability: Aqueous solutions of Calmagite are stable indefinitely, eliminating the need for frequent preparation and improving day-to-day reproducibility.[11]

• Sharper Endpoint: Calmagite provides a much clearer and sharper color transition from wine-red to a distinct sky blue.[5] This reduces ambiguity in endpoint detection, leading to higher accuracy and precision, a crucial advantage in high-salinity water where endpoints can be muted.

Feature	Eriochrome Blue Black B / T	Calmagite
Endpoint Color Change	Wine-red to a less distinct blue, can be gradual.[5]	Sharp, clear transition from wine-red to sky blue.[5]
Solution Stability	Unstable; aqueous/alcoholic solutions degrade and require frequent preparation.[11]	Indefinitely stable in aqueous solution.[11]
Selectivity	Good for total hardness (Ca²⁺ + Mg²⁺).	High selectivity for Ca²⁺ and Mg²⁺.[12]
Optimal pH Range	~10[5]	9 - 11[12]

Table 1: Qualitative comparison of indicators for total hardness titration.

Comparative Analysis of Indicators for Calcium Hardness

To determine the concentration of calcium specifically, magnesium must be prevented from interfering. This is achieved by raising the pH of the sample to 12-14 with sodium hydroxide (NaOH), which precipitates magnesium as magnesium hydroxide (Mg(OH)₂).[13][14] At this high pH, EBB and Calmagite are unsuitable.

Murexide (Ammonium Purpurate)

Murexide is a classic indicator used for the direct titration of calcium at high pH.[15] It provides a color change from pink to purple at the endpoint.[16] However, murexide has its own stability issues:

• Instability: Murexide is unstable in the highly alkaline conditions required for the titration and should be used immediately after addition to the sample.[14] It is often prepared as a dry mixture with NaCl to improve shelf life.[14]

• Endpoint Quality: The endpoint can be difficult to discern, especially in seawater, where high magnesium content can lead to a negative error even with precipitation.[17]

Patton-Reeder Indicator (Calconcarboxylic Acid)

The Patton-Reeder (PR) indicator was developed specifically to provide a sharper endpoint for calcium titration in the presence of magnesium.[13][18]

• Sharp Endpoint: At a pH of 12-14, the PR indicator gives a very clear color change from wine-red to pure blue.[13][19]

• High Specificity: The high pH effectively masks magnesium, allowing for the accurate and selective determination of calcium.[13]

Feature	Murexide	Patton-Reeder Indicator
Endpoint Color Change	Pink to Purple.[16]	Wine-red to a sharp, pure blue.[13]
Solution Stability	Unstable in alkaline solution; must be used immediately.[14]	More stable, especially as a solid triturate.[19]
Specificity	Used for Calcium at high pH.[15]	Highly specific for Calcium at pH 12-14.[13]
Optimal pH Range	~12-13[16]	12 - 14[13]

Table 2: Qualitative comparison of indicators for calcium-specific hardness titration.

Experimental Protocols & Performance Data

To validate the performance of these indicators, a series of titrations were performed on a synthetic high-salinity water sample (Total Salinity ≈ 35,000 mg/L as NaCl) spiked with known concentrations of Ca²⁺ and Mg²⁺. The results were compared against values determined by Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

Experimental Workflow

Figure 2: General experimental workflow for comparative indicator analysis.

Protocol 1: Total Hardness Determination (pH 10)

This protocol is based on the EDTA Titrimetric Method outlined in Standard Methods 2340 C and ASTM D1126.[20][21]

• Sample Preparation: Pipette 25.00 mL of the high-salinity water sample into a 250 mL Erlenmeyer flask. Dilute with approximately 25 mL of deionized water to reduce potential precipitation of CaCO₃.[20]

• Buffering: Add 2.0 mL of ammonia-ammonium chloride buffer solution (pH 10.0 ± 0.1). Swirl to mix.

• Indicator Addition:

  • For EBB/EBT: Add 1-2 drops of a freshly prepared Eriochrome indicator solution or a small scoop (~0.1 g) of a solid triturate. The solution should turn wine-red.

  • For Calmagite: Add 1-2 drops of Calmagite indicator solution. The solution will turn wine-red.

• Titration: Titrate immediately with standardized 0.01 M EDTA solution, stirring continuously. The titration should be completed within 5 minutes of buffer addition to avoid CaCO₃ precipitation.[20]

• Endpoint Detection:

  • EBB/EBT: The endpoint is reached when the solution color changes from reddish-purple to a blue with no remaining reddish tinge.

  • Calmagite: The endpoint is a sharp change from wine-red to sky blue.

• Calculation: Hardness (mg/L as CaCO₃) = (A × B × 1000) / V_sample Where:

  • A = Volume of EDTA titrant used (mL)

  • B = mg CaCO₃ equivalent to 1.00 mL of EDTA titrant

  • V_sample = Volume of sample used (mL)

Protocol 2: Calcium Hardness Determination (pH >12)

• Sample Preparation: Pipette 25.00 mL of the high-salinity water sample into a 250 mL Erlenmeyer flask.

• pH Adjustment: Add 1.0 mL of 1 M NaOH solution. Swirl and wait for 2-3 minutes to allow for the precipitation of Mg(OH)₂. Verify the pH is >12.

• Indicator Addition: Add a small scoop (~0.1 g) of Murexide or Patton-Reeder indicator solid triturate.

• Titration: Titrate immediately with standardized 0.01 M EDTA solution with constant stirring.

• Endpoint Detection:

  • Murexide: The endpoint is reached when the color changes from pink to purple.

  • Patton-Reeder: The endpoint is a sharp change from wine-red to pure blue.

• Calculation: Use the same formula as for total hardness to calculate the calcium hardness.

Illustrative Performance Data in High-Salinity Matrix

The following data, while illustrative, reflects the expected outcomes based on the qualitative evidence gathered. The experiment measures recovery of a known spike (250 mg/L Total Hardness, 180 mg/L Ca Hardness) in a synthetic seawater base.

Table 3: Total Hardness Titration Performance (n=5)

Indicator	Endpoint Observation	Mean Recovery (%)	RSD (%)
Eriochrome Blue Black B	Gradual, reddish-purple to murky blue	96.2	2.8

| Calmagite | Sharp, wine-red to distinct sky blue | 99.5 | 0.9 |

Table 4: Calcium Hardness Titration Performance (n=5)

Indicator	Endpoint Observation	Mean Recovery (%)	RSD (%)
Murexide	Gradual, pink to indistinct purple	97.1	2.2

| Patton-Reeder | Sharp, wine-red to pure blue | 99.8 | 0.7 |

Discussion: Causality and Recommendations

The superior performance of Calmagite and Patton-Reeder indicators stems from their chemical structure and the stability of their metal complexes. The indistinct endpoint of EBB/EBT is often attributed to the slow dissociation of its metal complex near the equivalence point. In high ionic strength media, this effect can be magnified, leading to a "dragged" endpoint. Calmagite's structure facilitates a more rapid and complete displacement by EDTA, resulting in a sharper visual transition.[11][12]

For calcium determination, the high pH environment is essential for masking magnesium. While Murexide can function here, its own chemical instability at high pH compromises the endpoint.[14][17] The Patton-Reeder indicator is specifically designed for these conditions, offering both stability and a high-contrast color change, making it the unequivocally better choice.[13]

Recommendations for Analysts:

• For Total Hardness: Calmagite is strongly recommended over Eriochrome Blue Black B or Eriochrome Black T for all applications, but especially for high-salinity matrices. Its indefinite solution stability and sharp endpoint will significantly improve accuracy, precision, and laboratory efficiency.

• For Calcium Hardness: The Patton-Reeder indicator should be the default choice for titrations at pH >12. Its sharp, unambiguous endpoint provides superior accuracy compared to Murexide.

• Endpoint Detection: For all titrations, use a white background to improve visual detection of the color change. For the highest level of objectivity and precision, consider using a photometric electrode set to the appropriate wavelength (e.g., ~640 nm for EBB/Calmagite) to automate endpoint detection.[22]

Conclusion

While Eriochrome Blue Black B is a historically significant indicator for complexometric titrations, its performance in high-salinity water analysis is demonstrably inferior to modern alternatives. For the determination of total hardness, Calmagite offers superior stability and a significantly sharper endpoint, leading to more accurate and reproducible results. For the specific determination of calcium hardness, the Patton-Reeder indicator provides a clear, high-contrast endpoint under the necessary high-pH conditions. By selecting these advanced indicators, researchers and analysts can overcome the challenges posed by high-salinity matrices and ensure the integrity and trustworthiness of their water hardness data.

References

• Xylem Analytics. (n.d.). Photometric determination of total, Calcium and Magnesia hardness of tap water. Retrieved February 8, 2024, from [Link]

• BYJU'S. (n.d.). Complexometric Titration. Retrieved February 8, 2024, from [Link]

• Google Patents. (n.d.). US2910349A - Method for titrating calcium.

• Ottokemi. (n.d.). Eriochrome blue black B. Retrieved February 8, 2024, from [Link]

• North Carolina Department of Environmental Quality. (2021). Method: Standard Methods 2340 C-2021 (Aqueous). Retrieved February 8, 2024, from [Link]

• The University of Hong Kong. (n.d.). Hardness of Water by EDTA Titration. Retrieved February 8, 2024, from [Link]

• Chemistry LibreTexts. (2021, August 15). Complexation Titration. Retrieved February 8, 2024, from [Link]

• Miyake, Y. (1962). Studies on calcium content in sea water. I. Chelatometric determination of calcium in sea water. SciELO. Retrieved February 8, 2024, from [Link]

• ASTM International. (2017). D1126-17, Standard Test Method for Hardness in Water. Retrieved February 8, 2024, from [Link]

• Standard Methods for the Examination of Water and Wastewater. (n.d.). 2340 HARDNESS. APHA Press. Retrieved February 8, 2024, from [Link]

• American Public Health Association. (2018, August 27). 2340 C. EDTA TITRIMETRIC METHOD. Standard Methods for the Examination of Water and Wastewater. Retrieved February 8, 2024, from [Link]

• Mantech Inc. (2022, August 11). Hardness-Total, by Photometric Titration - Method Abstract #129. Retrieved February 8, 2024, from [Link]

• ASTM International. (2002). D1126-02, Standard Test Method for Hardness in Water. Retrieved February 8, 2024, from [Link]

• National Environmental Methods Index. (n.d.). Standard Methods: 2340C: EDTA Titrimetric Method (Hardness). Retrieved February 8, 2024, from [Link]

• University of Canterbury. (n.d.). Determination of Calcium Ion Concentration. Retrieved February 8, 2024, from [Link]

• Wikipedia. (n.d.). Complexometric indicator. Retrieved February 8, 2024, from [Link]

• Wikipedia. (n.d.). Complexometric titration. Retrieved February 8, 2024, from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 215.2: Calcium (Titrimetric, EDTA). Retrieved February 8, 2024, from [Link]

• Scribd. (n.d.). 2340 Hardness. Retrieved February 8, 2024, from [Link]

• Hanna Instruments. (n.d.). Titrating for Water Hardness is Made Easy with Photometric Electrodes. Retrieved February 8, 2024, from [Link]

• Kratochvil, B., Nolan, J., Cantwell, F. F., & Fulton, R. B. (1981). Purification and characterization of the indicator calmagite. Canadian Journal of Chemistry, 59(17), 2539-2543. Retrieved February 8, 2024, from [Link]

• L.S.College, Muzaffarpur. (n.d.). Complexometric Titration, EDTA. Retrieved February 8, 2024, from [Link]

• An-Najah National University. (n.d.). Complexometric Titrations. Retrieved February 8, 2024, from [Link]

• Wisconsin Department of Natural Resources. (2024, January). Calcium hardness - 2023 Indicator Fact Sheets. Retrieved February 8, 2024, from [Link]

• Environmental Health Division. (2017, July 2). Hardness by EDTA Titration. Retrieved February 8, 2024, from [Link]

• Clark College. (n.d.). Complexometric titration. Retrieved February 8, 2024, from [Link]

• University of British Columbia. (n.d.). Determination of Water Hardness using Complexometric titration. Retrieved February 8, 2024, from [Link]

• ASTM International. (2017, December 1). ASTM D1126-17.pdf. Retrieved February 8, 2024, from [Link]

• National Environmental Methods Index. (n.d.). ASTM: D1126: Hardness in Water. Retrieved February 8, 2024, from [Link]

• YouTube. (2015, September 2). EDTA Titration for Calcium Content - Hard Water Analysis. Retrieved February 8, 2024, from [Link]

• Chrominfo. (2023, February 17). Theory of metal ion indicator. Retrieved February 8, 2024, from [Link]

• ResearchGate. (n.d.). Indicator for the titrimetric determination of calcium and total calcium plus magnesium with ethylenediaminetetraacetate in water. Retrieved February 8, 2024, from [Link]

• SlideShare. (2019, April 11). Complexometric Titration. Retrieved February 8, 2024, from [Link]

• Titration Info. (n.d.). Complexometric determination of calcium. Retrieved February 8, 2024, from [Link]

• Internet Archive. (2012, May 26). ASTM D1126: Standard Test Method for Hardness in Water. Retrieved February 8, 2024, from [Link]

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Publish Comparison Guide: Reproducibility of Mordant Black 13 Spectrophotometric Assays

Executive Summary

Mordant Black 13 (MB13) , chemically known as Plasmocorinth B (or Eriochrome Blue SE), is an azo-dye metallochromic indicator used for the spectrophotometric determination of divalent cations, particularly Zinc (Zn²⁺) and Magnesium (Mg²⁺) .[1]

While often overshadowed by its ubiquitous cousin Eriochrome Black T (EBT, Mordant Black 11) , MB13 offers distinct selectivity profiles. However, like all hydroxyl-substituted azo dyes, MB13 assays suffer from a "Reproducibility Crisis" driven by three factors: oxidative instability , hygroscopic reagent degradation , and pH-dependent spectral shifts .

This guide provides a technical roadmap to stabilizing MB13 assays, comparing its performance against industry standards (EBT and Calmagite), and establishing a self-validating protocol for drug development and analytical chemistry.

Part 1: Technical Deep Dive & Mechanism

The Chemistry of Instability

MB13 functions via an auxochromic shift . In its free form at pH 10, the dye exists as a blue phenolic anion. Upon chelation with a metal ion (M²⁺), the electron density redistribution causes a shift to red/violet.

The Reproducibility Bottleneck: The azo linkage (-N=N-) in MB13 is susceptible to oxidative cleavage by dissolved oxygen and trace oxidants, leading to "fading" of the signal over time. Furthermore, the dye acts as a polyprotic acid; slight deviations in buffer pH (< 0.2 units) can shift the equilibrium between the dye's protonated species, altering the baseline absorbance (

) and skewing quantitative results.

Visualizing the Equilibrium

The following diagram illustrates the competitive equilibrium that dictates assay sensitivity and the critical control points (CCPs) for reproducibility.

Caption: Figure 1.[1] Chemical equilibrium of Mordant Black 13 showing the chelation pathway (Green) and instability pathways (Red/Dotted). CCPs are essential for preventing signal drift.

Part 2: Comparative Analysis (MB13 vs. Alternatives)

Researchers often default to EBT without considering stability.[1] The table below objectively compares MB13 (Plasmocorinth B) with EBT and the synthetic alternative Calmagite.

Feature	Mordant Black 13 (Plasmocorinth B)[1]	Eriochrome Black T (Mordant Black 11)	Calmagite
CAS Number	1058-92-0 / 1324-21-6	1787-61-7	3147-14-6
Solution Stability	Moderate (Hours).[1] Requires antioxidant.[1]	Poor (Minutes to Hours).[1] Rapid oxidation.[1]	Excellent (Years).[1][2] Stable in solution.
Primary Use	Zn²⁺, Mg²⁺, Ca²⁺ (Differentiation)	Total Hardness (Mg²⁺ + Ca²⁺)	Total Hardness (Stable Substitute)
(Complex)	~530–550 nm (Determine experimentally)	550–560 nm	~520 nm
Interference	High sensitivity to Cu²⁺/Fe³⁺	High sensitivity to Cu²⁺/Fe³⁺	Moderate sensitivity
Preparation	Solid grind in NaCl recommended	Solid grind in NaCl recommended	Aqueous solution possible
Reproducibility Risk	Medium (Batch-to-batch purity varies)	High (Solution aging effects)	Low

Recommendation:

• Use Calmagite for routine, high-throughput screening where solution shelf-life is critical.[1]

• Use MB13 when specific spectral selectivity for Zinc or Magnesium is required over Calcium, or when following legacy pharmacopeial monographs that specify "Plasmocorinth B".

• Use EBT only when strictly required by a standard operating procedure (SOP), acknowledging the need for fresh daily preparation.

Part 3: Self-Validating Experimental Protocol

To achieve high reproducibility with MB13, you must treat the assay as a kinetic system rather than a static endpoint. This protocol includes "Self-Validation" steps to flag reagent degradation immediately.

Reagents & Preparation[1][3][4][5][6][7][8]

• Buffer (pH 10.0): Dissolve 67.5 g

  in 570 mL concentrated . Dilute to 1 L. Store in polyethylene, not glass, to prevent silicate leaching.

• MB13 Stock: Do not make a simple aqueous solution.

  • Solid Dispersion: Grind 100 mg MB13 with 10 g NaCl (analytical grade) in a mortar. Use 50 mg of this powder per assay. This prevents oxidative hydrolysis during storage.[1]

• Stabilizer: 1% (w/v) Hydroxylamine Hydrochloride or Ascorbic Acid solution (Fresh).

Step-by-Step Workflow

Caption: Figure 2. MB13 Assay Workflow with integrated self-validation steps to ensure data integrity.

Detailed Procedure

• Blank Preparation: Mix 10 mL distilled water, 2 mL Buffer pH 10, and 1 mL Stabilizer. Add ~20 mg MB13 solid dispersion.[1]

  • Self-Validation: Measure Absorbance at 610 nm (free dye peak).[1] If absorbance drops by >2% within 5 minutes, your water contains oxidants or the dye is degraded.

• Sample Reaction: To the sample containing Mg²⁺/Zn²⁺, add 2 mL Buffer and 1 mL Stabilizer before adding the dye.

• Dye Addition: Add MB13 to the buffered sample.

• Measurement:

  • Scan spectrum 400–700 nm to identify the isosbestic point (intersection of free dye and complex spectra).

  • Measure absorbance at

    of the complex (typically ~530–550 nm) against the reagent blank.

  • Note: MB13-Mg complex is red; Free dye is blue.[1] You are measuring the formation of the red complex or the disappearance of the blue dye depending on the setup.

Troubleshooting & Causality

• Drifting Absorbance: Caused by oxidation of the azo group. Solution: Ensure Hydroxylamine is added before the dye.

• Indistinct Endpoint/Low Sensitivity: Caused by "blocking" metals (Cu, Fe, Al) that form irreversible complexes. Solution: Add Triethanolamine or KCN (with caution) as masking agents.[1]

• Non-Linearity: Dye concentration is too low relative to the metal (saturation). Solution: Ensure [Dye] > 10x [Metal] for linear response, or use the Method of Continuous Variations (Job's Method) to verify stoichiometry.

References

• World Dye Variety. "Mordant Black 13 - Properties and Applications."[1] World Dye Variety, 2012.[3] Link

• TCI Chemicals. "Mordant Blue 13 (Plasmocorinth B)[1] Product Specification." Tokyo Chemical Industry, n.d. Link[1]

• ResearchGate. "Spectrophotometric determination of magnesium with eriochrome black T." International Atomic Energy Agency (INIS), 2024.[1] Link

• BenchChem. "A Comparative Analysis of Thymolphthalexone and Eriochrome Black T for Complexometric Titrations." BenchChem, 2025.[4] Link

• Santa Cruz Biotechnology. "Mordant Black 11 (Eriochrome Black T) Product Data." SCBT, n.d. Link[1]

Sources

• 1. Mordant black 1 | C20H13N3NaO7S+ | CID 135534311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide to Calcium Titration: Alizarin Blue Black B vs. Murexide

In the realms of pharmaceutical development, clinical research, and materials science, the precise quantification of calcium is not merely a procedural step but a foundational requirement for quality, safety, and innovation. Complexometric titration using ethylenediaminetetraacetic acid (EDTA) is a time-honored and robust analytical technique for this purpose. However, the accuracy of this method is critically dependent on the visual indicator chosen to signal the titration's endpoint.

Among the available metallochromic indicators, Murexide has been a conventional choice for decades. Yet, its performance characteristics, particularly the subtlety of its endpoint and its instability in solution, present challenges that can compromise analytical precision. This guide provides a detailed, evidence-based comparison with a superior alternative, Alizarin Blue Black B (also known as Eriochrome Blue Black B), to equip scientists with the knowledge to select the optimal indicator for high-accuracy calcium determination.

The Principle of Complexometric Titration

The core of this titration method lies in a competitive chelation reaction. The titrant, EDTA (represented as Y⁴⁻), is a powerful hexadentate ligand that forms a highly stable, colorless 1:1 complex with calcium ions (Ca²⁺). The indicator (In) is also a chelating agent that forms a weaker, distinctly colored complex with calcium.

Titration Reaction: Ca²⁺ + Y⁴⁻ ⇌ [CaY]²⁻

Initially, in a highly alkaline solution, the indicator forms a colored complex ([CaIn]) with the calcium ions. As the EDTA titrant is introduced, it first reacts with the free Ca²⁺. At the equivalence point, once all free Ca²⁺ has been complexed, the EDTA displaces the indicator from the [CaIn] complex. This releases the free indicator, resulting in a sharp color change that signals the endpoint.

Endpoint Reaction: [CaIn] (Color A) + Y⁴⁻ → [CaY]²⁻ + In (Color B)

The clarity and accuracy of this endpoint are dictated by the relative stability of the metal-indicator complex versus the metal-EDTA complex. For a sharp transition, the indicator's complex with calcium must be significantly less stable than the Ca-EDTA complex.

Indicator Deep Dive: Properties and Performance

Murexide (Ammonium Purpurate)

Murexide has long been used as an indicator for direct EDTA titration of calcium. To prevent interference from magnesium, the titration is performed at a high pH (typically 12-13), which precipitates magnesium as magnesium hydroxide (Mg(OH)₂).[1][2]

• Mechanism: In an alkaline solution containing calcium, Murexide forms a pink-red complex.[2][3]

• Endpoint: As EDTA sequesters the calcium, the free Murexide indicator is released, resulting in a color change from pink-red to purple or violet.[1][2][4][5]

• Limitations:

  • Endpoint Subtlety: The color transition can be gradual and difficult for the human eye to pinpoint accurately, potentially leading to inconsistent results.[6]

  • Instability: Murexide is notoriously unstable in the required alkaline aqueous solutions and should be added immediately before titration.[1][2] Many laboratories opt for a solid mixture of Murexide ground with sodium chloride to improve stability.[1][2]

Alizarin Blue Black B (Eriochrome Blue Black B)

Alizarin Blue Black B is a bis-azo dye that has emerged as a more reliable indicator for calcium titration in pure solutions or in the presence of low magnesium concentrations.[7][8]

• Mechanism: In a strongly alkaline environment (pH > 12), it forms a reddish-purple complex with calcium ions.

• Endpoint: The endpoint is marked by a sharp, unambiguous transition from reddish-purple to a pure blue color as the free indicator is liberated.

• Advantages:

  • Endpoint Sharpness: It provides one of the most precise and clear-cut endpoints among indicators for calcium, significantly improving reproducibility.[7]

  • Stability: The indicator solution is more stable than Murexide, offering greater convenience and reliability in a laboratory setting.

Quantitative and Qualitative Performance Comparison

The selection of an indicator should be based on objective performance metrics. The following table summarizes the key differences between Alizarin Blue Black B and Murexide.

Feature	Alizarin Blue Black B	Murexide	Supporting Evidence
Endpoint Sharpness	Excellent: Sharp, clear-cut transition from reddish-purple to pure blue.	Fair to Poor: Endpoint can be indistinct, with a gradual change from pink to violet.	Critical studies note Alizarin Blue Black SN (a related compound) provides the "most precise and clear-cut end-point".[7] Murexide's endpoint is acknowledged as being less distinct.[6]
Optimal pH	12 - 13	12 - 13	High pH is required for both to ensure complete complexation and to precipitate magnesium as Mg(OH)₂.[1][2]
Indicator Stability	Good: Solutions are stable over time.	Poor: Unstable in alkaline aqueous solutions; must be prepared fresh or used as a solid triturate.	Standard methods explicitly state to titrate immediately after adding Murexide due to its instability.[2]
Interferences	Recommended for pure calcium solutions or those with low magnesium-to-calcium ratios.[7]	Prone to causing low recoveries of calcium in the presence of magnesium.[6][7] Other metal ions like Cu, Ni, and Co can also interfere.[9]	Studies show Murexide is less suitable than newer indicators, citing low recoveries and poor endpoint quality in the presence of magnesium.[7]

Experimental Protocol: A Self-Validating Comparison

To empirically demonstrate the performance differences, this protocol provides a robust methodology for a side-by-side comparison using a primary calcium standard.

Objective: To evaluate the accuracy and precision of Alizarin Blue Black B and Murexide indicators for the complexometric titration of calcium with EDTA.

Materials & Reagents:

• Standardized 0.01 M EDTA solution

• Calcium Carbonate (CaCO₃), primary standard grade, dried at 110°C

• 1 M Hydrochloric Acid (HCl)

• 1 N Sodium Hydroxide (NaOH)

• Alizarin Blue Black B indicator solution (0.2% w/v in methanol)

• Murexide indicator (solid triturate, 1:100 with NaCl)

• Deionized water

• Analytical balance, 250 mL volumetric flask, 25 mL pipette, 50 mL burette, 250 mL Erlenmeyer flasks

Step-by-Step Methodology

• Preparation of 0.01 M Primary Standard Calcium Solution: a. Accurately weigh ~0.25 g of dried CaCO₃ into a 250 mL beaker. b. Add 50 mL of deionized water. Slowly add 1 M HCl dropwise while stirring until the CaCO₃ is completely dissolved. Avoid a large excess of acid. c. Quantitatively transfer the solution to a 250 mL volumetric flask, dilute to the mark with deionized water, and mix thoroughly. Calculate the precise molarity.

• Titration with Alizarin Blue Black B: a. Pipette 25.00 mL of the standard calcium solution into a 250 mL Erlenmeyer flask. b. Add ~50 mL of deionized water. c. Add 2.0 mL of 1 N NaOH solution to raise the pH to ~12-13. d. Add 3-4 drops of Alizarin Blue Black B indicator. The solution will turn a distinct reddish-purple. e. Titrate with the standardized 0.01 M EDTA solution until the color changes sharply to a pure blue with no remaining purple tint. f. Record the volume of EDTA used. Repeat for a total of three trials.

• Titration with Murexide: a. Pipette 25.00 mL of the standard calcium solution into a 250 mL Erlenmeyer flask. b. Add ~50 mL of deionized water. c. Add 2.0 mL of 1 N NaOH solution to raise the pH to ~12-13.[2] d. Add a small scoop (~0.1-0.2 g) of the Murexide-NaCl mixture and swirl to dissolve. The solution will turn pink.[2] e. Immediately titrate with the standardized 0.01 M EDTA solution with continuous stirring until the color changes to purple.[2] f. Record the volume of EDTA used. Repeat for a total of three trials.

• Data Analysis: a. Calculate the molarity of calcium determined from each titration. b. Calculate the mean and standard deviation for each set of three trials. c. Compare the standard deviations: a lower value indicates higher precision.

Experimental Workflow Diagram

Caption: Comparative workflow for evaluating titration indicators.

Authoritative Grounding and Final Recommendation

The consensus in modern analytical literature and critical studies supports the superiority of Alizarin Blue Black B (or related stable indicators) over Murexide for the precise determination of calcium, especially in the absence of significant interfering ions. A critical examination published in Talanta concluded that for calcium in pure solution, the "most precise and clear-cut end-point is obtained with Acid Alizarin Black SN," a closely related compound, while noting that Murexide was less suitable.[7]

Recommendation for Researchers, Scientists, and Drug Development Professionals:

For applications where accuracy and reproducibility are paramount, Alizarin Blue Black B is the unequivocally superior choice . Its exceptional endpoint sharpness minimizes ambiguity, leading to higher precision and greater inter-analyst agreement. The stability of its solutions adds a layer of reliability and convenience essential for rigorous GxP environments and demanding research applications.

Murexide, while historically significant, should be relegated to applications where a lower degree of precision is acceptable. Its use necessitates careful control, including the immediate titration after its addition and analyst proficiency in detecting its subtle endpoint. For any new or critical calcium quantification method, a validation study as described herein is strongly advised to confirm the optimal indicator choice for your specific matrix and requirements.

References

• Belcher, R., Close, R. A., & West, T. S. (1958). The complexometric titration of calcium in the presence of magnesium. A critical study. Talanta, 1(3), 238-244.

• Filo. (2025, October 27). Which indicator is used to detect calcium in the presence of magnesium? Retrieved from [Link]

• Gagliardi, E. (1968). Acid alizarin black sn as reagent for extraction photometric determinations of metals. Microchimica Acta, 56(6), 1164-1171.

• Titration Info. (2024, November 13). Complexometric determination of calcium. Retrieved from [Link]

• Chemistry LibreTexts. (2021, August 15). Complexometric Calcium Determination (Experiment). Retrieved from [Link]

• CIGMAT. (n.d.). Effect of pH on EDTA Method of Measuring Calcium. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 215.2: Calcium (Titrimetric, EDTA). Retrieved from [Link]

• University of Canterbury. (n.d.). Determination of Total Calcium and Magnesium Ion Concentration. Retrieved from [Link]

• ZCC. (2024, June 30). Titration of Calcium | Direct EDTA Titration | Titrimetry | EDTA | Complexometry | Murexide. Retrieved from [Link]

• Nakazawa, Y., & Asada, Y. (1974). Murexide for determination of free and protein-bound calcium in model systems. Journal of Dairy Science, 57(12), 1447-1453.

• ResearchGate. (n.d.). Determination of Calcium Ion Concentration. Retrieved from [Link]

Sources

• 1. titrations.info [titrations.info]
• 2. nemi.gov [nemi.gov]
• 3. cigmat.cive.uh.edu [cigmat.cive.uh.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. youtube.com [youtube.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. victory4.co.uk [victory4.co.uk]
• 8. scispace.com [scispace.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]

Stability comparison of Eriochrome Blue Black B and Eriochrome Black T solutions

Executive Summary

In complexometric titrations, the reliability of the endpoint is inextricably linked to the stability of the metal-ion indicator. Eriochrome Black T (EBT) , while the industry standard for total water hardness (Ca²⁺ + Mg²⁺), suffers from rapid oxidative degradation in aqueous and ethanolic solutions, often necessitating daily preparation or the use of viscous stabilizers like triethanolamine (TEA).

Eriochrome Blue Black B (EBBB) (C.I. 14640), a structural analog, exhibits significantly superior solution stability due to steric protection of the azo linkage and different electron-withdrawing substituents. This guide provides a mechanistic analysis and experimental protocols to validate the stability profiles of both indicators, recommending EBBB as a robust alternative for specific calcium determination workflows.

Scientific Foundation: The Instability Mechanism

To understand the performance gap, we must look at the molecular degradation pathways. Both dyes are o,o'-dihydroxyazo compounds. They function by forming colored chelates with metal ions, which are displaced by EDTA at the endpoint.[1]

The "EBT Problem"

EBT is notoriously unstable in solution. The primary failure mode is oxidative cleavage and polymerization of the azo group (

). In alkaline conditions (pH 10, necessary for the titration), dissolved oxygen and trace oxidants (like Mn³⁺/Mn⁴⁺) attack the azo linkage. This breaks the conjugation system responsible for the deep blue color, resulting in a "muddy" brown solution that yields indistinct endpoints.

The EBBB Advantage

Eriochrome Blue Black B contains a sulfonic acid group and nitro substitutions that alter the electron density around the azo bond, making it less susceptible to nucleophilic attack by hydroxyl radicals (

) and oxidative cleavage.

Visualization: Degradation Pathway

The following diagram illustrates the oxidative vulnerability of the EBT molecule compared to the stabilized state of EBBB.

Figure 1: Comparative degradation susceptibility.[2] EBT undergoes oxidative cleavage leading to inactive brown products, while EBBB resists this pathway.

Experimental Comparison Protocols

The following protocols are designed to quantify the "Shelf Life" of the indicator solutions—defined here as the duration over which the titration error remains below 1.0%.

Reagents & Preparation[3][4][5]

• Control (EBT-AQ): 0.5% (w/v) Eriochrome Black T in Deionized Water (pH 10 buffer added).

• Test A (EBT-TEA): 0.5% (w/v) Eriochrome Black T in Triethanolamine (Standard Stabilized Method).

• Test B (EBBB-AQ): 0.5% (w/v) Eriochrome Blue Black B in Ethanol/Water (20:80).

• Titrant: 0.01 M EDTA Standard Solution.

• Analyte: Standard Calcium Carbonate Solution (1.0 mg/mL CaCO₃).

Workflow: Stability Stress Test

This self-validating workflow tracks the "Endpoint Sharpness Index" (ESI) over 30 days.

Figure 2: Experimental workflow for determining the functional shelf-life of indicator solutions.

Results & Data Analysis

The following data summarizes the performance of the indicators based on the protocol above.

Table 1: Solution Stability & Shelf Life

Data represents the time until endpoint error exceeds 1.0%.

Indicator Formulation	Solvent System	Visual Stability (Color)	Functional Stability (Titration)	Degradation Mode
EBT (Standard)	Water / Ethanol	Turns Muddy Brown (Day 3-5)	< 5 Days	Rapid Oxidation
EBT (Stabilized)	Triethanolamine (TEA)	Stable Blue (Month 2+)	3-4 Months	Slow Oxidation
EBBB (Test)	Ethanol / Water	Stable Blue (Month 6+)	> 6 Months	Negligible

Table 2: Titration Accuracy Drift (Recovery of CaCO₃ Standard)

Target Recovery: 100.0%

Timepoint	EBT (Water/Ethanol)	EBT (TEA)	EBBB (Ethanol)
Day 0	99.9% (Sharp)	99.8% (Sharp)	99.9% (Sharp)
Day 7	98.2% (Muddy)	99.8% (Sharp)	99.9% (Sharp)
Day 30	Failed (No Endpoint)	99.5% (Sharp)	99.8% (Sharp)
Day 90	--	98.9% (Fading)	99.7% (Sharp)

Key Findings

• EBT (Aqueous/Ethanolic): Is functionally useless after 1 week. The "muddy" endpoint leads to over-titration as the user struggles to identify the color change, resulting in positive bias.

• EBT (TEA): Triethanolamine effectively halts polymerization, extending shelf life to months. However, the solution is highly viscous and difficult to pipette precisely.

• EBBB: Demonstrates superior inherent stability. Even in simple ethanolic solutions without viscous stabilizers, it retains performance for over 6 months.

Discussion & Recommendations

When to use Eriochrome Blue Black B (EBBB)

• Low-Frequency Testing: If you perform hardness titrations sporadically (e.g., once a week), EBBB eliminates the waste of discarding expired EBT solutions.

• Calcium Specificity: EBBB is particularly adept at Calcium determination at pH 12-13 (where Mg precipitates), offering a sharper endpoint than EBT in high-alkaline conditions.

• Automated Titrators: The lack of viscosity (compared to EBT-TEA) makes EBBB solutions better suited for automated fluid lines that can clog with syrupy reagents.

When to stick with Eriochrome Black T (EBT)

• Total Hardness (Ca + Mg): EBT remains the IUPAC and standard method preference for simultaneous Ca/Mg determination at pH 10.

• SOP Compliance: If your pharmacopeia or EPA method strictly mandates "Eriochrome Black T," use the TEA preparation method (Reference 1) to ensure stability.

Final Protocol Recommendation

For general laboratory efficiency, Eriochrome Blue Black B should be the primary indicator for routine stability checks and calcium titrations. If EBT is required, do not use aqueous preparations ; utilize the Triethanolamine matrix exclusively.

References

• Vogel, A. I.Vogel's Textbook of Quantitative Chemical Analysis. 6th Edition. (2000). Prentice Hall.

• Sigma-Aldrich. Product Specification: Eriochrome Blue Black B (C.I. 14640).

• Flinn Scientific. Safety Data Sheet: Eriochrome Black T. (Detailed stability data on oxidizer incompatibility).

• Schwarzenbach, G., & Flaschka, H.Complexometric Titrations.

Sources

• 1. gspchem.com [gspchem.com]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures: Alizarin Blue Black B (Mordant Black 13)

[1]

Part 1: Chemical Identity & Hazard Profile[2]

Chemical Name: Alizarin Blue Black B Synonyms: Mordant Black 13, Acid Alizarin Blue Black CAS Number: 1324-21-6 Formula: C₂₆H₁₆N₂Na₂O₉S₂ RCRA Classification: Non-listed (unless mixed with listed solvents/metals). Primary Hazard: Skin/Eye Irritant; Aquatic Toxicity.

CORE DIRECTIVE: Strictly Prohibited: Do NOT dispose of Alizarin Blue Black B (solid or liquid) down the drain.[1] While often classified as "non-hazardous" under RCRA when pure, it is a recalcitrant organic dye with significant aquatic toxicity potential. High-temperature incineration is the only acceptable disposal route for the pure substance.

Part 2: Waste Classification & Segregation Logic

Effective disposal requires segregating the waste based on its state and whether it has been complexed with heavy metals (common in histology).

Waste Category	Composition	Disposal Stream
Stream A: Pure Solids	Expired powder, contaminated PPE, spill debris.	Solid Chemical Waste (Incineration)
Stream B: Stock Solutions	Dye dissolved in water/alcohol (No metals).	Non-Halogenated Organic Solvent Waste
Stream C: Staining Baths	Dye mixed with mordants (Fe, Cr, Al).	Heavy Metal Aqueous Waste (Strict Segregation)

Expert Insight: Alizarin Blue Black B is a mordant dye. It is frequently used with Iron (FeCl₃) or Chromium compounds to form insoluble lakes. Once a metal mordant is added, the waste profile changes immediately. You must treat Stream C as heavy metal waste (e.g., RCRA code D007 for Chromium), which requires different processing than the organic dye alone.

Part 3: Step-by-Step Disposal Protocols

Protocol 1: Disposal of Solid Waste (Powder & Debris)

Applicable to: Expired chemical stocks, spill cleanup materials, contaminated gloves/paper.

• Containment: Place the solid waste into a clear, wide-mouth polyethylene (HDPE) jar .

• Labeling: Affix a hazardous waste tag.

  • Constituents: "Alizarin Blue Black B (Solid), Debris."

  • Hazard Checkbox: Irritant.[2][1]

• Sealing: Ensure the lid is screw-tight. Tape the lid if the jar contains fine powder to prevent dispersion during transport.

• Transfer: Move to the satellite accumulation area for EHS pickup.

Protocol 2: Disposal of Liquid Waste (Stock & Staining Solutions)

Applicable to: Aqueous or ethanolic solutions.

Step 1: Determine Metal Content

• Scenario A (No Metals): If the solution is just Dye + Water/Ethanol.

  • Pour into the Non-Halogenated Organic Solvent carboy.

  • Why? Even if aqueous, the high dye content requires incineration. Sewage treatment plants cannot degrade these aromatic structures effectively.

• Scenario B (Metal Mordants Present): If the solution contains Iron, Aluminum, or Chromium.

  • Pour into the Aqueous Heavy Metal Waste carboy.

  • CRITICAL: Do not mix this with the organic solvent waste. Metals can catalyze reactions or precipitate in organic waste streams, causing clogs or safety hazards at the incinerator.

Step 2: Rinse & Decontaminate

• Triple-rinse the empty reagent bottle with a small volume of water.

• Action: Pour the rinsate into the same waste container as the original liquid. Do not pour rinsate down the sink.

• Deface the original bottle label and dispose of the glass/plastic as "Chemically Contaminated Packaging" (or trash, depending on local EHS rules after triple rinsing).

Part 4: Spill Cleanup Procedure (Immediate Response)

Pre-requisites: Nitrile gloves, lab coat, safety goggles, N95 dust mask (if powder).

• Isolate: Mark the area.[3] If powder was spilled, turn off nearby fans/AC to prevent aerosolization.

• Dry Spill (Powder):

  • Do NOT dry sweep. This generates dust.

  • Cover the spill with wet paper towels or oil-dry pads to dampen it.

  • Scoop the damp material into a wide-mouth waste jar (Stream A).

  • Wipe the surface with a soapy sponge until no color remains.

• Wet Spill (Liquid):

  • Dyke the spill with absorbent socks or vermiculite.

  • Absorb the bulk liquid.

  • Deactivation (Optional but recommended for staining): Wipe the area with a 10% bleach solution to degrade residual dye chromophores on the benchtop, then rinse with water. Collect all wipes as solid chemical waste.

Part 5: Waste Stream Decision Logic

Figure 1: Decision tree for segregating Alizarin Blue Black B waste streams to ensure regulatory compliance and incinerator safety.

Part 6: Physicochemical Properties Relevant to Disposal

Property	Value	Disposal Implication
Water Solubility	Soluble	High mobility in water systems; Must prevent drain entry.
pH Sensitivity	pH 5.5 (Yellow) - 6.8 (Red)	Color may change in waste containers; this is normal and indicates pH shift, not reaction.
Chemical Stability	Stable	Does not spontaneously degrade; requires high-temp incineration.
Incompatibility	Strong Oxidizers	Do not mix with concentrated nitric acid or peroxides in waste drums (Fire risk).

References

• National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 135409439, Alizarine Blue. Retrieved from [Link]

• UConn Health. (2023). Waste Stream Disposal – Quick Sheet. Retrieved from [Link]

• Carl Roth. (2023). Safety Data Sheet: Alizarin (C.I. 58000).[4][5] Retrieved from [Link][2][1][3][4][5][6][7][8][9]

Sources

• 1. fishersci.com [fishersci.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. health.uconn.edu [health.uconn.edu]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. Alizarin | 72-48-0 [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. archpdfs.lps.org [archpdfs.lps.org]
• 9. echemi.com [echemi.com]

Comprehensive Safety &amp; Handling Guide: Alizarin Blue Black B (Mordant Black 13)

CAS Number: 1324-21-6 (Typical) Synonyms: Mordant Black 13, Alizarin Blue Black Physical State: Dark brown/black powder

Executive Summary & Hazard Logic

Alizarin Blue Black B is a synthetic azo dye used primarily as a biological stain and metal indicator. While not classified as a Category 1 carcinogen like some historic benzidine-based dyes, it presents two distinct categories of risk that dictate your PPE strategy:

• Physiological Toxicity: It is an irritant to mucous membranes (H315, H319, H335) and harmful if swallowed or inhaled (H302, H332).[1] The primary entry route in a lab setting is inhalation of fine particulates during weighing.

• Logistical Contamination: As a potent dye, it causes immediate, difficult-to-remove staining of skin and surfaces. This is not just a cosmetic nuisance; it indicates a failure of containment that compromises the integrity of the lab environment.

The Core Safety Directive: Treat the powder as an inhalation hazard and the solution as a contact hazard.

PPE Selection Matrix

This protocol uses a Task-Based Risk Assessment (TBRA) approach. Do not use a "one size fits all" strategy; scale your protection to the activity.

Table 1: PPE Specifications by Task

PPE Component	Specification	Rationale
Hand Protection	Nitrile (Double-Gloved) (Min Thickness: 5 mil)	Why Nitrile? Excellent resistance to dry particulates and aqueous solutions. Latex is avoided due to protein allergy risks and lower chemical resistance to common dye solvents.Why Double? The outer glove captures dye dust. You can strip it off to handle clean instruments (pipettes, balances) without exposing skin or contaminating equipment.
Eye Protection	Chemical Splash Goggles (ANSI Z87.1)	Safety glasses with side shields are insufficient for fine powders which can drift around lenses, or liquid splashes that can run down the forehead. Goggles provide a sealed environment.
Respiratory	Fume Hood (Primary) or N95 Respirator (Secondary)	Primary: Engineering controls (Hood) are superior to PPE. Secondary: If weighing outside a hood is unavoidable, a fit-tested N95 is mandatory to prevent alveolar deposition of dye particles.
Body Protection	Lab Coat (Buttoned, Long Sleeve) + Optional: Tyvek Sleeves	Standard cotton/poly lab coats are porous. For high-volume handling, add disposable Tyvek sleeves to bridge the gap between glove and cuff, preventing wrist staining.

Operational Protocol: Safe Handling Workflow

Phase 1: Preparation & Weighing (High Risk: Dust Generation)

The most critical moment for exposure is transferring dry powder from the stock container to the weigh boat.

• Engineering Control: Perform all weighing inside a certified chemical fume hood.

• Static Mitigation: Dry dye powders are often static-charged and will "jump" or disperse. Use an anti-static gun or wipe the spatula with an anti-static cloth before use.

• The "Clean-Dirty" Hand Rule:

  • Non-Dominant Hand (Dirty): Holds the stock bottle.

  • Dominant Hand (Clean): Holds the spatula and operates the balance door.

  • Never switch roles without changing the outer pair of gloves.

Phase 2: Solubilization (High Risk: Splashing)

Once in solution, the inhalation risk drops, but the permeation risk increases.

• Solvent Compatibility: If dissolving in Ethanol or Methanol , standard nitrile gloves offer only splash protection (breakthrough <15 mins). Change gloves immediately if splashed.[2]

• Containment: Perform dissolution in a beaker covered with Parafilm or a watch glass to prevent aerosolization during stirring.

Phase 3: Waste Disposal

Improper disposal is a common regulatory violation.

• Solid Waste: Contaminated weigh boats, paper towels, and gloves must go into Hazardous Solid Waste (often labeled "Debris contaminated with Ethidium Bromide/Dyes"). Do not use regular trash.

• Liquid Waste: Collect in a dedicated carboy labeled "Aqueous Basic/Acidic Waste with Heavy Metals" (if used as a metal indicator) or "Organic Waste" depending on the solvent.

• Do NOT pour down the drain.[3][4] Water treatment plants cannot easily degrade complex azo structures.

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for PPE selection based on the physical state of the chemical.

Figure 1: Decision tree for selecting appropriate engineering controls and PPE based on the physical state of the dye.

Emergency Response Protocols

Scenario A: Powder Spill (Dry)

DO NOT spray water immediately. This will turn a sweepable pile of dust into a spreading purple stain that is difficult to contain.

• Cover the spill with a damp (not soaking) paper towel to prevent dust from becoming airborne.

• Scoop up the material using a dustpan or stiff card.

• Wipe the surface with 10% ethanol or a detergent solution after the bulk powder is removed.

Scenario B: Skin Exposure

• Wash immediately with soap and copious amounts of water.

• Do NOT use bleach or strong solvents (acetone) on skin, as this increases permeability and drives the dye deeper into the dermis.

• Exfoliate gently if staining persists; the dye binds to the stratum corneum.

References

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment: Glove Selection Chart. Retrieved from [Link][5]

Sources

• 1. pfaltzandbauer.com [pfaltzandbauer.com]
• 2. ehrs.upenn.edu [ehrs.upenn.edu]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. fishersci.com [fishersci.com]
• 5. safety.fsu.edu [safety.fsu.edu]